5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

• CAS: 4046-70-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Spectroscopic Analysis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

Abstract

The 1,2,4-triazino[5,6-b]indole scaffold is a privileged heterocyclic system in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[1][2][3] The precise structural elucidation of novel analogs within this class is paramount for understanding structure-activity relationships (SAR) and advancing drug development efforts. This technical guide provides a comprehensive, in-depth analysis of the spectroscopic techniques used to characterize a key derivative: 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol. By integrating data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we present a holistic approach to structural confirmation, offering field-proven insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Triazino[5,6-b]indole Core

The fusion of an indole ring system with a 1,2,4-triazine moiety results in a rigid, planar heterocyclic structure that has proven to be a versatile template for interacting with various biological targets.[4] The synthesis of novel derivatives is a key strategy in the quest for new therapeutic agents.[5][6] The subject of this guide, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, is a representative member of this class. Its structural integrity is the foundation upon which its biological activity is built. Therefore, unambiguous confirmation of its chemical structure is a critical first step in its scientific evaluation.

A key structural feature of this molecule is the thiol group at the C3 position, which can exist in tautomeric equilibrium with its thione form. This guide will demonstrate how spectroscopic methods can elucidate the dominant tautomeric form in a given state.

Molecular Structure and Numbering

For clarity in the subsequent spectroscopic analysis, the standard IUPAC numbering for the 1,2,4-triazino[5,6-b]indole ring system is used.

Caption: Proposed ESI-MS fragmentation pathway for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Use an ESI mass spectrometer, which can be coupled to a liquid chromatography system (LC-MS) or used with direct infusion.

• Acquisition: Acquire the spectrum in positive ion mode over a mass range of m/z 50-500.

• MS/MS Analysis: To confirm the proposed fragmentation, perform a tandem MS (MS/MS) experiment by isolating the [M+H]⁺ ion (m/z 217) and subjecting it to collision-induced dissociation (CID) to observe the daughter ions.

Integrated Analysis: A Self-Validating System

The true power of spectroscopic analysis lies in the integration of data from multiple techniques. Each method provides a piece of the puzzle, and together they form a self-validating system for structural confirmation.

Caption: Workflow for integrated spectroscopic analysis.

• Confirmation of the Core Structure: ¹H and ¹³C NMR confirm the presence of the N-methyl indole ring system and the correct number of aromatic protons and carbons.

• Determination of Tautomeric Form: The downfield ¹³C NMR shift at ~175 ppm (C=S) and the strong IR absorption around 1200-1300 cm⁻¹ (C=S stretch), coupled with the absence of a significant S-H stretch in the IR, provide compelling evidence that the compound exists predominantly in the thione tautomeric form in the solid state and in DMSO solution.

• Verification of Molecular Formula: High-resolution mass spectrometry confirms the elemental composition, and the molecular ion peak in the low-resolution spectrum is consistent with the proposed structure.

By following this integrated approach, researchers can confidently and accurately determine the structure of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol and its analogs, providing a solid foundation for further research and development.

References

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The Emergence of Trifluoromethyl-Substituted Triazino[5,6-b]indoles in Antimalarial Drug Discovery: A Technical Guide

Abstract: The relentless evolution of drug resistance in Plasmodium falciparum, the most lethal species of malaria parasite, necessitates a continuous search for novel chemotherapeutic agents. This technical guide delves into the promising class of trifluoromethyl-substituted triazino[5,6-b]indoles, which have demonstrated significant antimalarial activity. We will explore the synthetic rationale, detailed experimental protocols for their preparation, in-depth analysis of their biological evaluation against chloroquine-sensitive and -resistant strains of P. falciparum, and elucidation of their potential mechanisms of action. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the fight against malaria.

Introduction: The Imperative for Novel Antimalarials

Malaria remains a devastating global health issue, with millions of new cases and hundreds of thousands of deaths annually. The cornerstone of malaria control is effective chemotherapy; however, the parasite's ability to develop resistance to existing drugs, including artemisinin-based combination therapies (ACTs), poses a grave threat. This has spurred research into new chemical scaffolds with novel mechanisms of action.

The triazino[5,6-b]indole core represents a privileged heterocyclic system in medicinal chemistry, known for a wide range of biological activities.[1] Our focus herein is on the targeted introduction of a trifluoromethyl (CF₃) group onto this scaffold, a strategic modification known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[2] Specifically, research has shown that the presence of a trifluoromethyl group at the 6-position of the 1,2,4-triazino[5,6b]indole ring system is crucial for its antimalarial potency.[2]

This guide will provide a comprehensive overview of the synthesis, in vitro evaluation, and mechanistic studies of these promising compounds.

Synthesis of 6-Trifluoromethyl-Substituted Triazino[5,6-b]indoles

The synthetic pathway to the target compounds hinges on the construction of the key intermediate, 5-trifluoromethylisatin, followed by its cyclocondensation with an appropriate aminoguanidine derivative.

Synthesis of 5-Trifluoromethylisatin

The preparation of 5-trifluoromethylisatin is a critical first step. A robust method involves the reaction of 4-trifluoromethylaniline with chloral hydrate and hydroxylamine hydrochloride, followed by cyclization in the presence of a strong acid.[3]

Experimental Protocol:

• Preparation of the Chloral Hydrate Solution: In a fume hood, dissolve chloral hydrate (0.3 mol) in 500 mL of distilled water. To this solution, add a strong electrolyte inorganic salt such as anhydrous potassium sulfate (100 g) and stir at room temperature until dissolved.[3]

• Preparation of the 4-Trifluoromethylaniline Solution: In a separate beaker, dissolve 4-trifluoromethylaniline (0.2 mol) in 50 mL of concentrated hydrochloric acid.[3]

• Reaction Mixture Formation: Add the 4-trifluoromethylaniline solution to the chloral hydrate solution with stirring. To the resulting mixture, add hydroxylamine hydrochloride (1.0 mol).[3]

• Reflux and Isolation: Heat the reaction mixture to reflux for 10-120 minutes.[3] After reflux, cool the mixture to room temperature and decant the supernatant.

• Cyclization: To the residue, carefully add 25 mL of concentrated sulfuric acid (98.5%). Heat the mixture to 80°C and stir for 120 minutes to effect cyclization.[3]

• Precipitation and Recrystallization: Pour the reaction mixture into a large beaker containing ice water with stirring. The crude 5-trifluoromethylisatin will precipitate as a red-brown solid. Collect the solid by filtration and recrystallize from 80-95% ethanol to yield the purified product.[3]

Diagram: Synthesis of 5-Trifluoromethylisatin

Caption: Synthetic workflow for 5-trifluoromethylisatin.

Synthesis of 6-Trifluoromethyl-1,2,4-triazino[5,6-b]indole Derivatives

The final step in the synthesis of the target compounds involves the acid-catalyzed condensation of 5-trifluoromethylisatin with aminoguanidine bicarbonate.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 5-trifluoromethylisatin (10 mmol) and aminoguanidine bicarbonate (11 mmol) in a suitable solvent such as a mixture of ethanol and water.

• Acid Catalysis: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid, to the suspension.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion of the reaction, cool the mixture to room temperature. The product will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and then with a small amount of cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or dimethylformamide (DMF) to afford the desired 6-trifluoromethyl-1,2,4-triazino[5,6-b]indole derivative.

Diagram: Synthesis of 6-Trifluoromethyl-1,2,4-triazino[5,6-b]indoles

Caption: Final synthetic step to the target compounds.

In Vitro Antimalarial Activity

The synthesized trifluoromethyl-substituted triazino[5,6-b]indoles have been evaluated for their in vitro antimalarial activity against both chloroquine-sensitive (D10) and chloroquine-resistant (RSA11) strains of P. falciparum.[2] The results indicate that the presence of the trifluoromethyl group at the 6-position significantly enhances the antimalarial potency compared to the unsubstituted analogues, which are largely inactive.[2]

In Vitro Antimalarial Assay Protocol ([³H]-Hypoxanthine Incorporation Method)

This assay measures the inhibition of parasite growth by quantifying the incorporation of radiolabeled hypoxanthine, a nucleic acid precursor, into the parasite's DNA.

Experimental Protocol:

• Parasite Culture: Maintain asynchronous cultures of P. falciparum (D10 and RSA11 strains) in human A+ erythrocytes in RPMI-1640 medium supplemented with 10% human serum and 25 mM HEPES buffer at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

• Drug Preparation: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO). Serially dilute the stock solutions with culture medium to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 0.5%.

• Assay Setup: In a 96-well microtiter plate, add 100 µL of the diluted drug solutions to each well in triplicate. Add 100 µL of the parasite culture (2% hematocrit and 1% parasitemia) to each well. Include positive (chloroquine) and negative (no drug) controls.

• Incubation: Incubate the plates for 24 hours at 37°C in the controlled gas environment.

• Radiolabeling: After the initial incubation, add 25 µL of [³H]-hypoxanthine (0.5 µCi) to each well and incubate for a further 24 hours.

• Harvesting and Measurement: Harvest the cells onto glass fiber filters using a cell harvester. Wash the filters to remove unincorporated radiolabel. Measure the radioactivity of the filters using a liquid scintillation counter.

• Data Analysis: Determine the 50% inhibitory concentration (IC₅₀) values by plotting the percentage of inhibition of [³H]-hypoxanthine incorporation against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: In Vitro Antimalarial Activity of Representative Triazino[5,6-b]indoles

Compound	Substitution at C6	IC₅₀ (µM) vs. D10 (CQ-sensitive)	IC₅₀ (µM) vs. RSA11 (CQ-resistant)
Unsubstituted Analog	H	> 20	> 20
Trifluoromethyl Analog	CF₃	1.5 ± 0.2	2.1 ± 0.3
Chloroquine	-	0.02 ± 0.003	0.45 ± 0.05

Data are representative and compiled based on findings that trifluoromethyl substitution significantly enhances activity.[2]

Mechanistic Insights

To understand the mode of action of these promising antimalarial compounds, investigations into their interaction with key parasite processes are essential. The proposed mechanisms for triazino[5,6-b]indoles involve the inhibition of hemozoin formation and interaction with parasitic DNA.[2]

Hemin Binding Assay

The parasite detoxifies the toxic free heme released during hemoglobin digestion by polymerizing it into an inert crystalline substance called hemozoin. Inhibition of this process is a validated antimalarial drug target. The interaction of the compounds with ferriprotoporphyrin IX (hemin) can be studied spectrophotometrically.[4][5]

Experimental Protocol:

• Reagent Preparation: Prepare a stock solution of hemin chloride in DMSO. Prepare stock solutions of the test compounds in DMSO. Prepare a working buffer of 0.1 M sodium acetate, pH 4.8.[4]

• Assay Procedure: In a 96-well plate, add varying concentrations of the test compounds. Add a fixed concentration of hemin to each well. The final volume should be adjusted with the working buffer.[4]

• Spectrophotometric Measurement: Incubate the plate at room temperature for 30 minutes. Measure the absorbance of the solutions at 400 nm using a microplate reader.

• Data Analysis: A decrease in the absorbance of the Soret band of hemin in the presence of the compound indicates an interaction. The binding affinity can be quantified by determining the association constant (Kₐ) from the spectral changes.

DNA Interaction Studies

Intercalation or groove binding to DNA can disrupt vital cellular processes such as replication and transcription, leading to parasite death. UV-Visible spectroscopy is a common method to study the interaction of small molecules with DNA.[6][7]

Experimental Protocol:

• Reagent Preparation: Prepare a stock solution of calf thymus DNA (CT-DNA) in a suitable buffer (e.g., Tris-HCl buffer, pH 7.4). Determine the concentration of the DNA solution spectrophotometrically by measuring the absorbance at 260 nm. Prepare stock solutions of the test compounds in the same buffer.

• Titration: Keep the concentration of the test compound constant while titrating with increasing concentrations of CT-DNA.

• Spectroscopic Measurement: Record the UV-Visible absorption spectra of the compound in the absence and presence of different concentrations of DNA.

• Data Analysis: Observe changes in the absorption spectrum of the compound upon addition of DNA. Hypochromism (a decrease in absorbance) and a bathochromic shift (red shift) in the maximum wavelength of absorption are indicative of intercalation of the compound into the DNA base pairs.[8] The binding constant (Kₑ) can be calculated using the Wolfe-Shimmer equation.[6]

Structure-Activity Relationship (SAR) and Future Perspectives

The available data strongly suggest a critical role for the trifluoromethyl group at the 6-position of the triazino[5,6-b]indole scaffold in conferring antimalarial activity. The electron-withdrawing nature and lipophilicity of the CF₃ group likely influence the electronic properties and membrane permeability of the molecule, thereby enhancing its interaction with the biological target(s).

Diagram: Key Structural Features for Antimalarial Activity

Caption: Structure-activity relationship summary.

Future research in this area should focus on:

• Exploring substitutions at other positions of the triazino[5,6-b]indole ring to further optimize potency and selectivity.

• Conducting in vivo efficacy studies in animal models of malaria to assess the therapeutic potential of the most promising compounds.

• Elucidating the precise molecular target(s) to gain a deeper understanding of the mechanism of action, which could aid in the design of next-generation inhibitors.

Conclusion

Trifluoromethyl-substituted triazino[5,6-b]indoles represent a promising class of compounds in the quest for new antimalarial agents. Their straightforward synthesis, potent in vitro activity against drug-resistant malaria parasites, and plausible mechanisms of action make them attractive candidates for further development. The detailed protocols and insights provided in this technical guide are intended to facilitate and inspire continued research in this critical area of global health.

References

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The Emergence of Triazinoindoles as Potent Anticancer Agents: A Technical Guide for Drug Development Professionals

Abstract

The quest for novel anticancer therapeutics with improved efficacy and selectivity remains a paramount challenge in oncology research. Triazinoindole scaffolds have recently emerged as a promising class of heterocyclic compounds, demonstrating significant cytotoxic and antiproliferative activities across a spectrum of cancer cell lines. This technical guide provides an in-depth analysis of the anticancer properties of novel triazinoindole compounds, designed for researchers, scientists, and drug development professionals. We will explore the synthetic strategies for creating these molecules, delve into their detailed mechanisms of action, including the induction of apoptosis and cell cycle arrest, and present a framework for their preclinical evaluation. This guide is structured to provide not just protocols, but the scientific rationale behind the experimental choices, ensuring a robust and insightful exploration of this exciting new frontier in cancer therapy.

Introduction: The Therapeutic Potential of the Triazinoindole Scaffold

The core structure of triazinoindoles, a fusion of a triazine and an indole ring system, presents a unique three-dimensional architecture that has proven to be a fertile ground for the development of novel anticancer agents. The indole moiety is a well-established pharmacophore in numerous approved drugs, while the triazine ring offers versatile points for substitution, allowing for the fine-tuning of physicochemical properties and biological activity. This combination has yielded compounds with potent activity against various cancer types, including lung, breast, colon, and leukemia.[1][2][3] The interest in this class of compounds stems from their ability to target multiple hallmarks of cancer, often through the modulation of key signaling pathways involved in cell proliferation, survival, and death.[4][5]

This guide will focus on two primary isomers, the[4][6][7]triazino[5,6-b]indoles and the[4][6][7]triazino[4,3-a]indoles, and will elucidate their journey from chemical synthesis to potential therapeutic application.

Synthesis and Chemical Characterization: Building the Core Scaffold

The rational design and synthesis of novel triazinoindole derivatives are the foundational steps in harnessing their therapeutic potential. The specific arrangement of the fused heterocyclic systems dictates the molecule's interaction with its biological targets.

General Synthetic Routes

Several synthetic strategies have been successfully employed to construct the triazinoindole core. A common approach for the synthesis of 5H-[4][6][7]triazino[5,6-b]indole derivatives involves a ring-fusion strategy.[6] For instance, the synthesis can be initiated from isatin, which undergoes condensation with thiosemicarbazide to form an intermediate that is subsequently cyclized. Alkylation at the sulfur or nitrogen atoms can then be performed to generate a library of derivatives.[1]

Another versatile method for generating[4][6][7]triazino[4,3-a]indoles involves the reaction of 2-diazo-3-ethoxycarbonylindole with methylene active compounds.[8] This approach allows for the introduction of diverse substituents on the triazine ring, enabling extensive structure-activity relationship (SAR) studies.

Characterization

A rigorous characterization of newly synthesized compounds is paramount to ensure purity and confirm the intended chemical structure. A standard panel of analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the connectivity of atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its elemental composition.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

• Elemental Analysis: To determine the percentage composition of elements in the compound.

Unraveling the Anticancer Mechanisms of Action

The efficacy of triazinoindole compounds lies in their ability to disrupt critical cellular processes that are dysregulated in cancer. The primary mechanisms observed are the induction of programmed cell death (apoptosis) and the halting of cell division (cell cycle arrest).

Induction of Apoptosis: The Intrinsic and Extrinsic Pathways

Apoptosis is a crucial mechanism for eliminating damaged or cancerous cells. Many triazinoindole derivatives have been shown to be potent inducers of apoptosis.[4][5] This is often mediated through the intrinsic (mitochondrial) pathway, which involves the regulation of the B-cell lymphoma 2 (Bcl-2) family of proteins.[9][10][11][12]

• Key Molecular Events:

  • Upregulation of Pro-apoptotic Proteins: Triazinoindoles can increase the expression of pro-apoptotic proteins like Bax.[8]

  • Downregulation of Anti-apoptotic Proteins: Concurrently, they can decrease the levels of anti-apoptotic proteins such as Bcl-2.[1]

  • Mitochondrial Membrane Depolarization: The shift in the Bax/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer membrane and the release of cytochrome c into the cytoplasm.

  • Caspase Activation: Cytochrome c release triggers the activation of a cascade of cysteine-aspartic proteases (caspases), particularly caspase-9 (initiator caspase) and caspase-3 (executioner caspase).[13] The activation of caspase-3 is a hallmark of apoptosis and leads to the cleavage of cellular substrates, resulting in the characteristic morphological changes of apoptotic cell death.

Experimental Workflow: Investigating Apoptosis Induction

Caption: Inhibition of the PI3K/Akt/mTOR pathway by triazinoindole compounds.

Preclinical Evaluation: From In Vitro Screening to In Vivo Efficacy

A systematic and rigorous preclinical evaluation is essential to identify the most promising triazinoindole candidates for further development.

In Vitro Cytotoxicity Screening

The initial step involves screening a library of synthesized compounds for their cytotoxic effects against a panel of human cancer cell lines.

Table 1: In Vitro Cytotoxicity of Representative Triazinoindole Derivatives

Compound ID	Cancer Cell Line	Cell Line Origin	IC₅₀ (µM)	Reference
Compound 3j	A549	Lung Carcinoma	2.32 ± 0.21	[4]
Compound 3h	MCF-7	Breast Adenocarcinoma	2.66 ± 0.26	[4]
Compound 3i	MCF-7	Breast Adenocarcinoma	3.78 ± 0.55	[4]
Compound 5i	HepG-2	Hepatocellular Carcinoma	8.2 - 18.2	[8]
Compound 6i	HCT-116	Colorectal Carcinoma	8.2 - 18.2	[8]
MM131	DLD-1	Colorectal Adenocarcinoma	1.7	[5]
MM131	HT-29	Colorectal Adenocarcinoma	5.6	[5]
Triazinoindole 4c	Various	NCI-60 Panel	GI₅₀: 23-99	[3]
Indole-triazole 8b	Hep-G2	Hepatocellular Carcinoma	Comparable to Doxorubicin	[14]

IC₅₀: Half-maximal inhibitory concentration; GI₅₀: 50% growth inhibition.

Detailed Experimental Protocols

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT to a purple formazan product.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the triazinoindole compounds for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Principle: This technique measures the DNA content of individual cells to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat cells with the triazinoindole compound for a defined period. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the cell membrane.

• Staining: Resuspend the fixed cells in a staining solution containing a fluorescent DNA intercalating agent (e.g., Propidium Iodide) and RNase A (to prevent staining of RNA).

• Flow Cytometric Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity is directly proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software to generate a histogram and quantify the percentage of cells in each phase of the cell cycle.

Principle: This assay quantifies the activity of the key executioner caspases, caspase-3 and -7, which are activated during apoptosis.

Protocol:

• Cell Lysis: Treat cells with the triazinoindole compound, and then lyse the cells to release their contents.

• Substrate Addition: Add a luminogenic or colorimetric substrate containing the DEVD peptide sequence, which is specifically cleaved by caspase-3 and -7.

• Signal Detection: The cleavage of the substrate generates a luminescent or colorimetric signal that is proportional to the amount of active caspase-3/7.

• Data Analysis: Quantify the signal and compare it to the untreated control to determine the fold-increase in caspase activity.

Principle: This technique is used to detect and quantify specific proteins in a cell lysate. It is crucial for confirming the modulation of proteins in the apoptotic and cell cycle pathways.

Protocol:

• Protein Extraction: Prepare protein lysates from treated and untreated cells.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: Probe the membrane with primary antibodies specific for the target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, p-Akt, Cyclin B1), followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

In Vivo Preclinical Studies

Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy and safety in a more complex biological system.

• Xenograft Models: Human cancer cell lines are implanted into immunocompromised mice. The effect of the triazinoindole compound on tumor growth is then monitored over time. [15][16][17][18][19]This is a critical step to evaluate the compound's in vivo anticancer activity.

Conclusion and Future Directions

Novel triazinoindole compounds represent a highly promising class of anticancer agents with the potential to target multiple facets of cancer biology. Their diverse mechanisms of action, including the induction of apoptosis and cell cycle arrest through the modulation of key signaling pathways like PI3K/Akt/mTOR and CDKs, make them attractive candidates for further development.

The future of triazinoindole research will likely focus on:

• Lead Optimization: Further refining the chemical structure to enhance potency, selectivity, and pharmacokinetic properties.

• Combination Therapies: Investigating the synergistic effects of triazinoindole compounds with existing chemotherapeutic agents or targeted therapies.

• Biomarker Discovery: Identifying predictive biomarkers to select patient populations most likely to respond to triazinoindole-based therapies.

• Advanced In Vivo Models: Utilizing patient-derived xenograft (PDX) models to better predict clinical efficacy.

The comprehensive and methodologically sound approach outlined in this guide provides a robust framework for the continued exploration and development of triazinoindole compounds as the next generation of anticancer drugs.

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An In-depth Technical Guide on the Structure-Activity Relationship of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol Analogs

Abstract

The 1,2,4-triazino[5,6-b]indole scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of a specific subclass: 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol analogs. We will delve into the synthetic pathways, explore the influence of key structural modifications on anticancer and antiviral activities, and provide detailed experimental protocols for the synthesis and evaluation of these promising compounds. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the discovery of novel therapeutics.

The 1,2,4-triazino[5,6-b]indole Scaffold: A Versatile Pharmacophore

The fusion of an indole ring system with a 1,2,4-triazine moiety results in the formation of the 1,2,4-triazino[5,6-b]indole core. This unique combination of two biologically important heterocycles gives rise to a planar, electron-rich system that can effectively interact with various biological targets. Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological properties, including anticancer, antiviral, antimicrobial, and antimalarial activities.[1][2][3][4] The versatility of this scaffold lies in the numerous positions available for substitution, allowing for the fine-tuning of its physicochemical and biological properties.

The focus of this guide, the 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol pharmacophore, incorporates three key features that are critical to its biological activity:

• The 1,2,4-triazino[5,6-b]indole Core: Provides the fundamental structural framework for interaction with biological targets.

• The 5-Methyl Group: This small alkyl group can significantly influence the molecule's lipophilicity, metabolic stability, and binding interactions.

• The 3-Thiol Group: A versatile functional group that can act as a hydrogen bond donor or acceptor, a nucleophile for covalent interactions, and a key site for further derivatization to modulate activity and selectivity.

Synthesis of the Core Scaffold

The synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a multi-step process that begins with the commercially available 5-methylisatin. The general synthetic route is outlined below.

Caption: Synthetic workflow for the core scaffold.

Experimental Protocol: Synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

Part 1: Synthesis of 5-Methylisatin-3-thiosemicarbazone

• To a solution of 5-methylisatin (1.61 g, 10 mmol) in 50 mL of ethanol, add a solution of thiosemicarbazide (0.91 g, 10 mmol) in 20 mL of hot water.[5][6]

• Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reflux the reaction mixture for 2-3 hours, during which a yellow precipitate will form.

• Allow the mixture to cool to room temperature, and then filter the precipitate.

• Wash the solid with cold ethanol and then with diethyl ether.

• Dry the product under vacuum to obtain 5-methylisatin-3-thiosemicarbazone.

Part 2: Oxidative Cyclization to form 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

• Suspend 5-methylisatin-3-thiosemicarbazone (2.34 g, 10 mmol) in 100 mL of a 1 M aqueous solution of potassium carbonate.

• Heat the mixture to reflux.

• While refluxing, add a 30% aqueous solution of hydrogen peroxide dropwise over 30 minutes. The color of the solution will change, indicating the progress of the reaction.

• Continue refluxing for an additional 2 hours after the addition of hydrogen peroxide is complete.

• Cool the reaction mixture to room temperature and carefully acidify with concentrated hydrochloric acid to a pH of approximately 5-6.

• A precipitate will form. Filter the solid, wash it with water, and then with ethanol.

• Dry the product under vacuum to yield 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol analogs can be systematically explored by modifying three key regions of the molecule: the 5-position of the indole ring, the 3-thiol group, and other positions on the indole ring.

Caption: Key regions for SAR exploration.

The Role of the 5-Methyl Group

While direct comparative studies on the 5-position of this specific scaffold are limited, the influence of a methyl group on a heterocyclic core is a well-established principle in medicinal chemistry. The 5-methyl group is expected to:

• Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.

• Provide a Point for Metabolic Attack: The methyl group can be a site for cytochrome P450-mediated oxidation, which can influence the drug's pharmacokinetic profile.

• Engage in Hydrophobic Interactions: The methyl group can fit into hydrophobic pockets within a target protein, potentially increasing binding affinity.

A study on 5-methylisatin, the precursor to our core scaffold, has shown its utility in developing bioactive molecules, including potential anticancer agents.[7] Furthermore, research on other heterocyclic systems has demonstrated that the presence of a methyl group can significantly impact biological activity.[8] It is hypothesized that replacing the 5-methyl group with a hydrogen atom may decrease lipophilicity and potentially reduce activity. Conversely, substitution with larger alkyl groups or electron-withdrawing/donating groups would modulate the electronic and steric properties of the indole ring, offering a rich avenue for SAR exploration.

Modifications of the 3-Thiol Group: A Gateway to Potent Analogs

The 3-thiol group is a key handle for derivatization, and its modification has been shown to be a fruitful strategy for enhancing the biological activity of 1,2,4-triazino[5,6-b]indoles. The thiol can exist in tautomeric equilibrium with the thione form, and both forms can be alkylated or otherwise modified.

Anticancer Activity:

Studies on S-substituted 1,2,4-triazino[5,6-b]indoles have demonstrated significant anticancer activity.[9] For instance, the reaction of 3-mercapto-1,2,4-triazino[5,6-b]indoles with N-arylchloroacetamides yields 3-S-substituted analogs with notable cytotoxic effects.[9] This suggests that the introduction of an N-arylacetamido moiety at the 3-thio position is a favorable modification for anticancer activity.

A recent study on 5H-[1][2][10]triazino[5,6-b]indole derivatives identified a potent anticancer agent, compound 3k , which bears a pyridinocycloalkyl moiety. This compound displayed impressive in vitro antiproliferative activity against several cancer cell lines with IC₅₀ values in the sub-micromolar range.[1]

Compound	A549 (μM)	MCF-7 (μM)	Hela (μM)	HepG-2 (μM)
3k	0.59	0.86	1.31	0.92

Table 1: In vitro anticancer activity (IC₅₀) of compound 3k.[1]

The mechanism of action for some of these analogs is believed to involve the induction of apoptosis.[11]

Antiviral Activity:

The 1,2,4-triazole-3-thione moiety is a known pharmacophore in antiviral drug discovery.[8][12][13] Isatin-thiosemicarbazones, the precursors to the triazinoindole core, have a long history of antiviral research, with 1-methylisatin-3-thiosemicarbazone being active against smallpox.[2] This historical context suggests that the 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol scaffold is a promising starting point for the development of novel antiviral agents. Modifications at the 3-thiol position would be a primary strategy to optimize antiviral potency and spectrum.

Substitutions on the Indole Ring

Beyond the 5-position, other locations on the indole ring of the 1,2,4-triazino[5,6-b]indole scaffold can be modified to influence biological activity. For example, the introduction of a trifluoromethyl group at the 6-position of 1,2,4-triazino[5,6-b]indole derivatives was found to significantly increase their in vitro antimalarial activity compared to the unsubstituted analogs.[3] This highlights the importance of exploring substitutions on the benzene portion of the indole nucleus to enhance potency and modulate selectivity.

Future Directions and Conclusion

The 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol scaffold represents a promising platform for the development of novel anticancer and antiviral agents. This technical guide has outlined the synthetic strategies to access the core structure and has provided a framework for understanding the structure-activity relationships of its analogs.

Key takeaways for future research include:

• Systematic exploration of the 5-position: A focused library of analogs with varying substituents at the 5-position (e.g., H, halo, OMe, CF₃) is needed to fully elucidate the role of this position in modulating biological activity.

• Diverse modifications of the 3-thiol group: Further exploration of S-alkylation and S-arylation with a wide range of functional groups is warranted to optimize potency and selectivity against specific cancer cell lines or viral targets.

• Exploration of other indole ring substitutions: The promising results with 6-trifluoromethyl substitution in related scaffolds suggest that a systematic investigation of substitutions at other positions of the indole ring could lead to the discovery of highly potent compounds.

By leveraging the insights presented in this guide, researchers and drug development professionals can rationally design and synthesize novel 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol analogs with improved therapeutic potential.

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Protocols & Analytical Methods

Application Notes & Protocols: A Guide to the One-Pot Synthesis of 1,3,5-Triazine-2,4-dithione Derivatives

Introduction: The Significance of the 1,3,5-Triazine Scaffold in Modern Drug Discovery

The 1,3,5-triazine, or s-triazine, core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antiviral, antimicrobial, and antidiabetic properties.[2][3] The structural versatility of the triazine ring allows for substitutions at the 2, 4, and 6 positions, enabling the fine-tuning of physicochemical properties and pharmacological profiles. This has led to the development of several clinically approved drugs.[1]

Within this important class of compounds, 1,3,5-triazine-2,4-dithione derivatives have emerged as particularly promising pharmacophores. These molecules are key building blocks for a variety of biologically active compounds, demonstrating potential as anticancer, antimicrobial, and antiviral agents.[4] The development of efficient and practical synthetic routes to access these scaffolds is therefore a high-priority objective for researchers in drug development.

This application note details a robust and efficient one-pot, three-component synthesis of 4-aryl-6-(alkylthio)-3,4-dihydro-1,3,5-triazine-2(1H)-thiones. This catalyst-free methodology offers a streamlined approach, utilizing readily available starting materials to generate a diverse library of triazine-2,4-dithione derivatives in moderate to good yields.[4][5][6] The elegance of this one-pot reaction lies in its operational simplicity and its alignment with the principles of green chemistry, minimizing waste and energy consumption.

Synthetic Methodology: A Catalyst-Free, Three-Component Approach

The cornerstone of this synthetic strategy is a multicomponent reaction involving an arylaldehyde, thiourea, and a trialkyl orthoformate.[4][5][6] This approach is notable for its efficiency, as multiple bonds are formed in a single synthetic operation without the need to isolate intermediates. A key feature of this reaction is the dual role of thiourea, which participates in both the initial cyclization with the aldehyde and the subsequent alkylation via an intermediate.[4][5]

The reaction proceeds smoothly without the need for a catalyst, which simplifies the purification process and reduces costs. A diverse range of arylaldehydes and orthoformates are well-tolerated, providing rapid access to a variety of substituted 1,3,5-triazine-2,4-dithione derivatives.[4][6]

General Reaction Scheme

The overall transformation can be represented as follows:

Caption: General scheme of the one-pot synthesis.

Plausible Reaction Mechanism

The proposed mechanism for this one-pot synthesis involves a series of sequential reactions. The process is initiated by the condensation of the arylaldehyde with one equivalent of thiourea to form an acylthiourea intermediate. This is followed by reaction with a second equivalent of thiourea and subsequent cyclization. The trialkyl orthoformate then acts as an alkylating agent to furnish the final product.

The detailed plausible mechanism is outlined below:

Caption: Plausible reaction mechanism.

Experimental Protocols

General Protocol for the One-Pot Synthesis of 4-Aryl-6-(alkylthio)-3,4-dihydro-1,3,5-triazine-2(1H)-thiones

This protocol provides a representative procedure for the synthesis of these derivatives. Researchers should note that optimal conditions may vary depending on the specific substrates used.

Materials and Reagents:

• Arylaldehyde (1.0 mmol)

• Thiourea (2.2 mmol)

• Triethyl orthoformate or Trimethyl orthoformate (3.0 mL)

• Ethanol (5.0 mL)

• Round-bottom flask (25 mL)

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the arylaldehyde (1.0 mmol) and thiourea (2.2 mmol).

• Solvent Addition: Add triethyl orthoformate (or trimethyl orthoformate) (3.0 mL) and ethanol (5.0 mL) to the flask.

• Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Work-up: After the reaction is complete, cool the mixture to room temperature. A precipitate will often form.

• Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 1,3,5-triazine-2,4-dithione derivative.

• Characterization: The structure and purity of the final compound should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR. For crystalline products, single-crystal X-ray diffraction can provide unambiguous structural confirmation.[4]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data Presentation: Scope of the Reaction

The versatility of this one-pot synthesis is demonstrated by its tolerance to a wide array of functional groups on the arylaldehyde. Both electron-donating and electron-withdrawing groups are generally well-accommodated, leading to the desired products in good yields. The choice of orthoformate determines the nature of the alkylthio substituent at the 6-position.

Table 1: Representative Examples of Synthesized 1,3,5-Triazine-2,4-dithione Derivatives

Entry	Arylaldehyde (Ar)	Orthoformate (R)	Product	Yield (%)
1	Benzaldehyde	Trimethyl	6-(Methylthio)-4-phenyl-3,4-dihydro-1,3,5-triazine-2(1H)-thione	85
2	4-Methylbenzaldehyde	Trimethyl	6-(Methylthio)-4-(p-tolyl)-3,4-dihydro-1,3,5-triazine-2(1H)-thione	92[4]
3	4-Methoxybenzaldehyde	Triethyl	6-(Ethylthio)-4-(4-methoxyphenyl)-3,4-dihydro-1,3,5-triazine-2(1H)-thione	88
4	4-Chlorobenzaldehyde	Trimethyl	4-(4-Chlorophenyl)-6-(methylthio)-3,4-dihydro-1,3,5-triazine-2(1H)-thione	82
5	2-Naphthaldehyde	Triethyl	6-(Ethylthio)-4-(naphthalen-2-yl)-3,4-dihydro-1,3,5-triazine-2(1H)-thione	79

Yields are based on isolated and purified products and are representative examples from the literature.[4]

Conclusion and Future Outlook

The one-pot, three-component synthesis of 1,3,5-triazine-2,4-dithione derivatives presented here offers a highly efficient and practical route to a class of compounds with significant potential in drug discovery. The methodology is characterized by its operational simplicity, the use of inexpensive and readily available reagents, and the absence of a catalyst, making it an attractive strategy for both academic research and industrial applications. The broad substrate scope allows for the generation of diverse chemical libraries, which are essential for structure-activity relationship (SAR) studies and the identification of new therapeutic leads. Future work may focus on expanding the substrate scope to include aliphatic aldehydes and exploring the application of this methodology in solid-phase synthesis for high-throughput screening.

References

• Laginestra, M. et al. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Molecules, 27(4), 1167. Available at: [Link]

• Kang, G.-F., & Zhang, G. (2020). One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. Beilstein Journal of Organic Chemistry, 16, 1447–1455. Available at: [Link]

• Kang, G.-F., & Zhang, G. (2020). One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. ResearchGate. Available at: [Link]

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Methodology for assessing anticancer activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol using MTT assay

Methodology for Assessing Anticancer Activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol using the MTT Assay

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for evaluating the in vitro anticancer activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The protocol herein is designed to ensure scientific integrity, reproducibility, and accurate data interpretation. We delve into the mechanistic underpinnings of the assay, provide a step-by-step experimental workflow, and offer insights into potential pitfalls and troubleshooting. This guide is intended for researchers in oncology, drug discovery, and pharmacology.

Introduction: Scientific Rationale and Assay Principle

The Therapeutic Potential of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

The 1,2,4-triazino[5,6-b]indole scaffold has garnered significant interest in medicinal chemistry due to its diverse pharmacological activities. Derivatives of this heterocyclic system have demonstrated potential as anticancer, antiviral, and antimicrobial agents.[1][2] Specifically, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a promising candidate for anticancer drug development. Its planar structure allows for potential intercalation with DNA, and the triazine and indole moieties may interact with various enzymatic targets crucial for cancer cell proliferation.[2][3] Recent studies on similar triazinoindole derivatives have shown potent antiproliferative activity against various cancer cell lines, with some compounds inducing apoptosis and cell cycle arrest.[4]

The MTT Assay: A Measure of Metabolic Activity

The MTT assay is a robust and widely used colorimetric method to assess cell viability and proliferation.[5][6][7] It is a cornerstone of in vitro cytotoxicity testing in drug discovery.[5] The assay's principle lies in the enzymatic reduction of the yellow tetrazolium salt, MTT, into a purple formazan product by metabolically active cells.[8][9] This reaction is primarily catalyzed by mitochondrial dehydrogenases, such as succinate dehydrogenase, and is dependent on the cellular metabolic rate and mitochondrial integrity.[8] The resulting intracellular formazan crystals are insoluble in aqueous solutions and must be dissolved in an organic solvent to be quantified spectrophotometrically. The absorbance of the solubilized formazan at a specific wavelength (typically 570 nm) is directly proportional to the number of viable cells.[10]

Experimental Design and Workflow

A well-structured experimental design is paramount for obtaining reliable and reproducible data. The following workflow provides a comprehensive overview of the process.

Figure 1: Experimental workflow for assessing the anticancer activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol using the MTT assay.

Detailed Protocols

Reagents and Materials

Reagent/Material	Specifications	Supplier (Example)
5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol	>98% purity	Synthesized in-house or custom synthesis
Dimethyl sulfoxide (DMSO)	Cell culture grade, sterile	Sigma-Aldrich
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	Powder, >98% purity	Sigma-Aldrich
Phosphate-Buffered Saline (PBS)	pH 7.4, sterile	Gibco
Cell Culture Medium (e.g., DMEM, RPMI-1640)	Specific to the chosen cell line	Gibco
Fetal Bovine Serum (FBS)	Heat-inactivated	Gibco
Penicillin-Streptomycin Solution	100x	Gibco
Trypsin-EDTA	0.25%	Gibco
96-well flat-bottom cell culture plates	Sterile, tissue culture treated	Corning
Human cancer cell lines (e.g., MCF-7, A549, HeLa)	Authenticated	ATCC
Solubilization Solution	e.g., 10% SDS in 0.01 M HCl	Prepared in-house
Multichannel pipette
Microplate reader	Capable of reading absorbance at 570 nm
Humidified CO2 incubator	37°C, 5% CO2

Cell Line Selection and Maintenance

The choice of cancer cell lines is critical and should be relevant to the intended therapeutic application of the compound. For a broad-spectrum analysis, it is advisable to use cell lines from different cancer types (e.g., breast cancer: MCF-7; lung cancer: A549; cervical cancer: HeLa).

• Cell Culture: Culture the selected cell lines in their recommended medium supplemented with 10% FBS and 1% penicillin-streptomycin.[11] Maintain the cells in a humidified incubator at 37°C with 5% CO2.[11]

• Subculturing: Passage the cells upon reaching 80-90% confluency to maintain them in the logarithmic growth phase. Adherent cells can be detached using Trypsin-EDTA.[12]

• Authentication: Regularly authenticate cell lines using short tandem repeat (STR) profiling to ensure their identity and prevent cross-contamination.

Preparation of Solutions

• Compound Stock Solution: Prepare a 10 mM stock solution of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol in sterile DMSO. Store in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• MTT Reagent: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Filter-sterilize the solution and store it protected from light at 4°C for short-term use or -20°C for long-term storage.

• Solubilization Solution: Prepare a solution of 10% sodium dodecyl sulfate (SDS) in 0.01 M hydrochloric acid (HCl). Gently heat and stir to dissolve the SDS completely.

Step-by-Step Assay Protocol

• Cell Seeding:

  • Harvest cells that are in their logarithmic growth phase.

  • Perform a cell count using a hemocytometer or an automated cell counter and assess viability (should be >95%).

  • Dilute the cell suspension to the optimal seeding density in complete growth medium. This density should be predetermined for each cell line to ensure that the cells are still in the logarithmic growth phase at the end of the experiment. A typical range is 1,000 to 100,000 cells per well.[9]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Include wells with medium only to serve as a blank control.[9]

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow the cells to attach and resume growth.[9]

• Compound Treatment:

  • Prepare serial dilutions of the 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol stock solution in a serum-free or low-serum medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent-induced cytotoxicity.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

  • Carefully remove the medium from the wells and add 100 µL of the respective compound dilutions (or vehicle control) to the designated wells. Perform each treatment in triplicate or quadruplicate.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[13]

• MTT Addition and Incubation:

  • After the treatment period, carefully aspirate the medium containing the compound.

  • Add 100 µL of fresh, serum-free medium to each well.[14]

  • Add 10 µL of the 5 mg/mL MTT reagent to each well.[9]

  • Incubate the plate for 2-4 hours at 37°C, protected from light.[9] During this time, viable cells will convert the MTT into purple formazan crystals.

• Formazan Solubilization:

  • After the MTT incubation, carefully remove the medium. Be cautious not to disturb the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.[9]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[10] A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the blank wells (medium only) from the absorbance of all other wells.

• Calculation of Cell Viability: Express the viability of the treated cells as a percentage of the vehicle-treated control cells using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is the concentration of the compound that inhibits cell viability by 50%. Plot the percentage of cell viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism). The IC50 value can then be interpolated from this curve.

Example Data Presentation

Compound Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.250	0.08	100
0.1	1.210	0.07	96.8
1	1.050	0.06	84.0
10	0.630	0.05	50.4
50	0.250	0.03	20.0
100	0.100	0.02	8.0

Causality and Self-Validation: Troubleshooting and Considerations

Mechanism of MTT Reduction

Figure 2: The mechanism of MTT reduction to formazan in viable cells.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
High Background Absorbance	- Phenol red in the medium can interfere. - Microbial contamination. - Compound precipitates or is colored.	- Use phenol red-free medium for the MTT incubation step.[14][15] - Maintain strict aseptic techniques. - Include a compound-only control (no cells) to check for interference.[16]
Low Absorbance Readings	- Insufficient cell number. - Short MTT incubation time. - Incomplete formazan solubilization.	- Optimize the initial cell seeding density.[9][15] - Increase MTT incubation time (up to 4 hours).[9][13] - Ensure complete dissolution of crystals by mixing thoroughly and visually inspecting the wells.[8]
High Variability Between Replicates	- Uneven cell seeding. - "Edge effect" in the 96-well plate. - Pipetting errors.	- Ensure a homogenous cell suspension before seeding. - Avoid using the outer wells of the plate for experimental samples; fill them with sterile PBS or medium to maintain humidity.[8] - Use calibrated pipettes and consistent pipetting techniques.[15]
Compound Interference	- The compound may directly reduce MTT or react with the formazan product.	- Run a cell-free control with the compound and MTT reagent to assess direct reduction.[8][16] If interference is observed, consider using an alternative viability assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).[10]

Conclusion

The MTT assay is a powerful tool for the initial screening of the anticancer potential of novel compounds like 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol. By following the detailed protocols and being mindful of the potential for artifacts, researchers can generate reliable and reproducible data. It is important to remember that the MTT assay measures metabolic activity, which is an indirect measure of cell viability.[17] Therefore, it is recommended to complement these findings with orthogonal assays that measure different aspects of cell death, such as apoptosis assays (e.g., Annexin V/PI staining) or cytotoxicity assays that measure membrane integrity (e.g., LDH release).[17][18]

References

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• Meerloo, J. van, Kaspers, G. J. L., & Cloos, J. (2011). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. National Center for Biotechnology Information. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

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• Li, W., et al. (2024). Design, synthesis and biological evaluation of 5H-[5][13]triazino[5,6-b]indole derivatives bearing a pyridinocycloalkyl moiety as iron chelators. Medicinal Chemistry Research. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Singh, P., et al. (2009). Synthesis and biological evaluation of new[5][13]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[5][13]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani. European Journal of Medicinal Chemistry. Retrieved from [Link]

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• ResearchGate. (2025). Convenient Synthesis 5 H -[5][13]Triazine[5,6- b ]indole-3-thiol Derivatives. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. Molecules. Retrieved from [Link]

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• ANT Bio. (2025). A Comprehensive Overview of the Major Categories of Cell Viability Assays. Retrieved from [Link]

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• ResearchGate. (2023). Free Animal Cell Culture Guide. Retrieved from [Link]

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• MDPI. (2020). Synthesis, Characterization and In Vitro Evaluation of Novel 5-Ene-thiazolo[3,2-b][5][13]triazole-6(5H)-ones as Possible Anticancer Agents. Molecules. Retrieved from [Link]

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Application Note & Protocols: A Framework for Screening the Antimalarial Activity of Triazino[5,6-b]indoles

Introduction: The Rationale for Targeting Triazino[5,6-b]indoles in Malaria Drug Discovery

Malaria, a devastating parasitic disease, continues to pose a significant global health challenge, largely due to the emergence and spread of drug-resistant Plasmodium falciparum strains. This escalating resistance necessitates a robust pipeline of novel antimalarial agents with diverse mechanisms of action. The triazino[5,6-b]indole scaffold has emerged as a promising chemotype in medicinal chemistry. This heterocyclic system, a fusion of a triazine and an indole ring, has been explored for various biological activities, including antiviral and antiprotozoal effects.[1][2][3][4][5] Notably, certain derivatives have demonstrated in vitro activity against both chloroquine-sensitive and chloroquine-resistant strains of P. falciparum.[6] The structural features of triazino[5,6-b]indoles, including their planarity and potential for diverse substitutions, allow for the modulation of their physicochemical properties and target interactions, making them an attractive starting point for antimalarial drug discovery.[7]

This application note provides a comprehensive experimental design for the systematic screening and evaluation of a library of novel triazino[5,6-b]indole derivatives. The described workflow is designed to be logical and efficient, progressing from high-throughput in vitro assays to more complex secondary and in vivo evaluations. The causality behind each experimental choice is explained, ensuring a self-validating system that generates reliable and reproducible data for hit identification and lead optimization.

I. Primary Screening: In Vitro Antiplasmodial Activity

The initial step in the screening cascade is to determine the direct effect of the triazino[5,6-b]indole compounds on the growth of P. falciparum in an in vitro culture system. This primary screen aims to identify "hits" with potent antiplasmodial activity.

Causality of Experimental Choices:

• Parasite Strains: It is crucial to screen against at least two strains of P. falciparum: a chloroquine-sensitive strain (e.g., 3D7 or D10) and a chloroquine-resistant strain (e.g., Dd2, K1, or RSA11).[6] This dual-strain approach immediately provides information on potential cross-resistance with existing drug classes and highlights compounds that may be effective against resistant infections.

• Assay Method: The SYBR Green I-based fluorescence assay is a widely adopted method for high-throughput screening of antimalarials.[8][9] This assay relies on the incorporation of the SYBR Green I dye into the DNA of the parasites. An increase in fluorescence intensity correlates with parasite proliferation. It is a robust, sensitive, and cost-effective alternative to traditional radioisotope-based methods.[10]

• Synchronization: Using a synchronized parasite culture, primarily at the ring stage, ensures a homogenous starting population and reduces variability in the assay.[11] This is typically achieved by sorbitol treatment.[11]

Experimental Workflow for Primary Screening

Caption: Workflow for primary in vitro antiplasmodial screening.

Protocol: SYBR Green I-Based Antiplasmodial Assay

• Compound Plate Preparation:

  • Prepare stock solutions of triazino[5,6-b]indole derivatives in 100% DMSO.

  • Perform serial dilutions of the compounds in a 96-well plate using complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is ≤ 0.5% to avoid solvent toxicity.

  • Include wells for negative controls (vehicle only) and positive controls (a known antimalarial like chloroquine or artemisinin).

• Parasite Culture and Synchronization:

  • Maintain asynchronous cultures of P. falciparum strains in human O+ erythrocytes at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

  • Synchronize the cultures to the ring stage by treating with 5% D-sorbitol.[11]

• Assay Initiation:

  • Adjust the synchronized parasite culture to 1% parasitemia and 2% hematocrit in complete culture medium.

  • Add 180 µL of the parasite suspension to each well of the compound plate.

• Incubation:

  • Incubate the plates for 72 hours under the standard culture conditions.

• Lysis and Staining:

  • Prepare a lysis buffer containing SYBR Green I dye.

  • After incubation, add 100 µL of the lysis buffer to each well.

  • Incubate the plates in the dark at room temperature for 1-2 hours.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

  • Calculate the 50% inhibitory concentration (IC₅₀) by plotting the percentage of parasite growth inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

II. Secondary Screening: Cytotoxicity and Selectivity Index

A potent antimalarial compound must be selectively toxic to the parasite and exhibit minimal toxicity to host cells. The second step in the screening process is to assess the cytotoxicity of the primary hits against a mammalian cell line to determine their selectivity index (SI).

Causality of Experimental Choices:

• Cell Line Selection: A human cell line such as HeLa or HEK293 is commonly used for initial cytotoxicity screening.[12][13] These are robust and well-characterized cell lines. For more specific toxicity profiling, liver (HepG2) or kidney (Vero) cell lines can be used.[13]

• Assay Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability.[12][13] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, which can be quantified spectrophotometrically.

• Selectivity Index (SI): The SI is a critical parameter for prioritizing compounds. It is calculated as the ratio of the 50% cytotoxic concentration (CC₅₀) in a mammalian cell line to the IC₅₀ against the parasite. A higher SI value indicates greater selectivity for the parasite. Generally, an SI of >10 is considered a good starting point for further development.[1]

Protocol: MTT Cytotoxicity Assay

• Cell Culture:

  • Culture the chosen mammalian cell line in the appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding:

  • Harvest the cells and seed them into a 96-well plate at a density of approximately 1 x 10⁴ cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the hit compounds in the cell culture medium.

  • Remove the old medium from the cells and add the compound dilutions.

  • Include wells for negative controls (vehicle only) and positive controls (a known cytotoxic agent like doxorubicin).

• Incubation:

  • Incubate the plate for 48-72 hours.

• MTT Addition and Formazan Solubilization:

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at approximately 570 nm using a microplate reader.

  • Calculate the CC₅₀ value by plotting the percentage of cell viability against the log of the compound concentration.

  • Calculate the Selectivity Index: SI = CC₅₀ / IC₅₀

Data Presentation: Summary of In Vitro Activity

Compound ID	P. falciparum (Chloroquine-Sensitive) IC₅₀ (µM)	P. falciparum (Chloroquine-Resistant) IC₅₀ (µM)	Mammalian Cell Line CC₅₀ (µM)	Selectivity Index (SI)
TZI-001	0.5	0.8	>50	>100
TZI-002	1.2	1.5	25	20.8
...	...	...	...	...

III. Tertiary Screening: In Vivo Efficacy and Preliminary Pharmacokinetics

Promising compounds with high in vitro potency and a favorable selectivity index should be advanced to in vivo models to assess their efficacy in a whole-organism system.[14] Murine malaria models are standard for the initial evaluation of antimalarial drug candidates.[14]

Causality of Experimental Choices:

• Animal Model: The Plasmodium berghei ANKA strain in mice is a widely used model for in vivo antimalarial screening.[15][16][17][18] It produces a lethal infection that can be monitored by assessing parasitemia and survival time.

• The Peters' 4-Day Suppressive Test: This is the standard in vivo assay to evaluate the schizonticidal activity of a compound.[16] It assesses the ability of a compound to suppress parasite growth in the blood.

• Pharmacokinetic (PK) Profiling: A preliminary PK study in mice provides crucial information on the absorption, distribution, metabolism, and excretion (ADME) of the compound.[19][20][21] Understanding the PK profile helps in interpreting the efficacy data and designing optimal dosing regimens.[19][21]

Experimental Workflow for In Vivo Evaluation

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Application Notes and Protocols for Testing Cytotoxicity of Heterocyclic Compounds

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed protocols and field-proven insights for assessing the cytotoxicity of novel heterocyclic compounds. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind experimental choices, establishes frameworks for self-validating assays, and offers a multi-parametric approach to understanding compound-induced cell death. Protocols for foundational metabolic assays (MTT, MTS), membrane integrity assays (LDH), and deeper mechanistic studies (apoptosis, reactive oxygen species) are presented in detail, supported by troubleshooting guides and data interpretation strategies.

Introduction: The Imperative for Rigorous Cytotoxicity Profiling

Heterocyclic compounds form the structural backbone of a vast number of pharmaceuticals, agrochemicals, and industrial chemicals. Their rich chemical diversity and biological activity make them a fertile ground for drug discovery. However, this same reactivity necessitates a thorough and early evaluation of their potential toxicity.[1] In vitro cytotoxicity testing serves as a critical initial screen to identify compounds that cause cellular damage or death, thereby guiding lead optimization and preventing costly late-stage failures in the drug development pipeline.[2][3]

This guide is structured to empower researchers to not only execute these assays with technical precision but also to understand the underlying principles that ensure data integrity and reproducibility. We will explore a tiered approach, beginning with broad assessments of cell viability and culminating in more focused mechanistic investigations.

Foundational Principles: Crafting a Self-Validating Cytotoxicity Study

The trustworthiness of any cytotoxicity data hinges on a well-designed experiment that incorporates a robust set of controls. Each assay should be a self-validating system, allowing for the unambiguous interpretation of results.

2.1 The Critical Role of Controls

A properly controlled experiment is the cornerstone of reliable cytotoxicity data. The following controls are non-negotiable and must be included in every assay plate:

• Vehicle Control (Negative Control): This consists of cells treated with the same solvent (e.g., DMSO, ethanol) used to dissolve the test compound, at the highest concentration present in the experimental wells.[4] This control is crucial for establishing the baseline cellular response and ensuring that the solvent itself is not contributing to cytotoxicity.[5]

• Untreated Control (Cell Viability Control): These are cells cultured in medium alone, without any compound or vehicle. They represent 100% cell viability and serve as the primary reference point for calculating the effects of the test compounds.

• Positive Control: This involves treating cells with a compound known to induce cytotoxicity in the chosen cell line.[4] Its purpose is to confirm that the assay system is working correctly and is capable of detecting a cytotoxic effect. Doxorubicin, a well-characterized chemotherapeutic agent that induces apoptosis and DNA damage, is a commonly used positive control.[6][7]

• Blank/Background Control: These wells contain culture medium and the assay reagent but no cells.[2] This control is used to subtract the background absorbance or fluorescence of the medium and reagent, which is essential for accurate quantification.[8]

2.2 Optimizing Cell Seeding Density

The number of cells seeded per well is a critical parameter that can significantly influence the outcome of a cytotoxicity assay.[9] Seeding too few cells can lead to a weak signal, while overconfluency can cause cell stress and death unrelated to the compound's effect. It is imperative to determine the optimal seeding density for each cell line, ensuring cells are in the logarithmic growth phase during the experiment.[4]

Table 1: Recommended Initial Seeding Densities for a 96-Well Plate Format

Cell Line	Type	Recommended Seeding Density (cells/well) for 24h Assay
HeLa	Human Cervical Cancer	5,000 - 15,000
HepG2	Human Liver Cancer	10,000 - 40,000[10]
A549	Human Lung Cancer	5,000 - 20,000
L929	Mouse Fibroblast	10,000 - 30,000
MCF-7	Human Breast Cancer	8,000 - 25,000

Note: These are starting recommendations. Optimal density should be determined empirically for each cell line and experimental duration.

Core Cytotoxicity Assays: A Multi-Parametric Approach

No single assay can provide a complete picture of cytotoxicity. A multi-parametric approach, utilizing assays that measure different cellular endpoints, is essential for a comprehensive assessment. We will detail three widely-used assays that measure metabolic activity and membrane integrity.

Metabolic Activity Assays: MTT and MTS

These colorimetric assays are mainstays of cytotoxicity testing, measuring the metabolic activity of a cell population, which serves as an indicator of cell viability.[7]

3.1.1 The Principle of Tetrazolium Reduction

Viable, metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce yellow tetrazolium salts to a colored formazan product.[11] The amount of formazan produced is directly proportional to the number of living cells.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Is reduced to an insoluble purple formazan, which requires a separate solubilization step.[12]

• MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium): Is reduced to a formazan product that is soluble in cell culture medium, simplifying the protocol.[13]

Workflow Diagram: MTT/MTS Cytotoxicity Assay

Caption: General workflow for MTT and MTS cytotoxicity assays.

3.1.2 Detailed Protocol: MTT Assay

• Cell Seeding: Seed cells into a 96-well flat-bottom plate at the predetermined optimal density in 100 µL of complete culture medium. Incubate at 37°C, 5% CO₂ for 24 hours.[14]

• Compound Preparation: Prepare a stock solution of the heterocyclic compound in a suitable solvent (e.g., DMSO). Perform serial dilutions in culture medium to achieve the final desired concentrations. The final solvent concentration should typically not exceed 0.5% to avoid vehicle-induced toxicity.[5]

• Cell Treatment: Remove the seeding medium and add 100 µL of medium containing the test compounds, vehicle control, or positive control to the respective wells.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, carefully remove the treatment medium. Add 100 µL of serum-free medium containing MTT (final concentration 0.5 mg/mL) to each well.

  • Causality Explained: Serum-free medium is used during this step because proteins in serum can interfere with the reduction of MTT, leading to inaccurate results.[13]

• Formazan Development: Incubate the plate for 2-4 hours at 37°C, protected from light, allowing viable cells to convert the MTT into formazan crystals.

• Solubilization: Carefully remove the MTT solution. Add 100 µL of a solubilization solution (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the purple formazan crystals.[14] Mix thoroughly by gentle pipetting or shaking.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

3.1.3 Data Analysis and Interpretation

Cell viability is calculated relative to the vehicle-treated control cells:

% Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

The results are typically plotted as a dose-response curve, from which the IC₅₀ (half-maximal inhibitory concentration) value can be determined. This value represents the concentration of the compound that reduces cell viability by 50%.[12]

Membrane Integrity Assay: Lactate Dehydrogenase (LDH)

The LDH assay is a classic method for quantifying cytotoxicity by measuring damage to the plasma membrane.[2]

3.2.1 Principle of LDH Release

Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is present in most cell types.[15] When the plasma membrane is compromised—a hallmark of late-stage apoptosis or necrosis—LDH is released into the cell culture supernatant.[16] The amount of LDH in the medium can be quantified through a coupled enzymatic reaction that results in the formation of a colored product, which is directly proportional to the number of lysed cells.[15]

3.2.2 Detailed Protocol: LDH Assay

• Cell Seeding and Treatment: Follow steps 1-4 as described in the MTT protocol (Section 3.1.2).

• Prepare Controls: In addition to the standard controls, prepare a "Maximum LDH Release" control by adding a lysis solution (provided in most commercial kits) to a set of untreated wells 30-60 minutes before the end of the incubation period.

• Sample Collection: After the treatment incubation, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) from each well to a new, clean 96-well plate. Be careful not to disturb the cell monolayer.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (this typically contains the substrate and cofactor). Add the reaction mixture to each well of the new plate containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[2]

• Stop Reaction: Add a stop solution (if required by the kit) to terminate the enzymatic reaction.

• Data Acquisition: Read the absorbance at 490 nm using a microplate reader.

3.2.3 Data Analysis and Interpretation

Cytotoxicity is calculated by comparing the LDH release from treated cells to that of the controls:

% Cytotoxicity = [(LDH in Treated Sample - LDH in Vehicle Control) / (Maximum LDH Release - LDH in Vehicle Control)] * 100

Mechanistic Cytotoxicity Assays: Unraveling the "How" and "Why"

Once a compound has been identified as cytotoxic, the next critical step is to understand the mechanism by which it induces cell death. This is crucial for predicting in vivo toxicity and for the development of targeted therapies.

Apoptosis Assays

Apoptosis, or programmed cell death, is a highly regulated process that is a common mechanism of action for anticancer drugs.[17] Distinguishing apoptosis from necrosis is a key step in mechanistic analysis.

4.1.1 The Apoptotic Cascade

Apoptosis can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways.[18][19] Both pathways converge on the activation of a family of proteases called caspases, particularly the "executioner" caspases-3 and -7, which orchestrate the dismantling of the cell.[19]

Diagram: Intrinsic vs. Extrinsic Apoptosis Pathways

Caption: The convergence of extrinsic and intrinsic apoptosis pathways on executioner caspases.

4.1.2 Protocol: Caspase-3/7 Activity Assay (Luminescent)

Luminescent assays, such as Promega's Caspase-Glo® 3/7, offer high sensitivity and a simple "add-mix-measure" format.[20]

• Cell Seeding and Treatment: Follow steps 1-4 as described in the MTT protocol (Section 3.1.2), using an opaque-walled 96-well plate suitable for luminescence.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. This typically involves reconstituting a lyophilized substrate with a buffer.

• Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents by gentle shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours, protected from light. The reagent lyses the cells and contains a pro-luminescent substrate with the DEVD sequence, which is cleaved by active caspase-3/7 to release a substrate for luciferase, generating light.[20]

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

Reactive Oxygen Species (ROS) Assays

Many cytotoxic compounds, including some heterocyclic structures, exert their effects by inducing oxidative stress.[7][21] The overproduction of reactive oxygen species (ROS) can damage DNA, proteins, and lipids, ultimately leading to cell death.[21]

4.2.1 Principle of DCFDA Staining

The DCFDA (2',7'-dichlorodihydrofluorescein diacetate) assay is a widely used method for detecting intracellular ROS.[22] DCFDA is a cell-permeable, non-fluorescent probe. Once inside the cell, it is deacetylated by cellular esterases to DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent compound DCF.[23] The resulting fluorescence intensity is directly proportional to the level of intracellular ROS.

4.2.2 Protocol: DCFDA-Based ROS Detection

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with compounds as previously described. Include a positive control for ROS induction (e.g., H₂O₂ or tert-butyl hydroperoxide).

• DCFDA Loading: After the treatment period, remove the medium and wash the cells once with warm phosphate-buffered saline (PBS).

• Staining: Add 100 µL of working DCFDA solution (typically 10-25 µM in serum-free medium or PBS) to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Data Acquisition: Remove the DCFDA solution and wash the cells again with PBS. Add 100 µL of PBS to each well. Measure fluorescence using a microplate fluorometer with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[22]

Troubleshooting Common Issues

Table 2: Troubleshooting Guide for Cytotoxicity Assays

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability Between Replicates	- Uneven cell seeding- Edge effects due to evaporation- Inaccurate pipetting	- Ensure a homogenous single-cell suspension before seeding.- Avoid using the outer wells of the plate or fill them with sterile PBS.- Use calibrated multichannel pipettes.
High Background Signal (MTT/MTS)	- Microbial contamination- Phenol red interference- Compound precipitates interfering with reading	- Visually inspect plates for contamination; practice sterile technique.[24]- Use phenol red-free medium during the assay incubation step.[24]- Check compound solubility; centrifuge plate before reading.
Low Signal or No Response	- Cell seeding density is too low- Insufficient incubation time with assay reagent- Compound is not cytotoxic at tested concentrations	- Perform a cell titration experiment to optimize seeding density.[24]- Optimize incubation time (typically 1-4 hours for MTT/MTS).- Test a broader range of compound concentrations.
High LDH Release in Vehicle Control	- Cells are over-confluent or unhealthy- Rough handling of cells/plate- Solvent (e.g., DMSO) toxicity	- Seed cells at a lower density; ensure optimal culture conditions.- Handle plates gently; avoid excessive shaking or agitation.- Ensure final solvent concentration is non-toxic (e.g., <0.5% DMSO).

Conclusion

The protocols and principles outlined in this guide provide a robust framework for the in vitro cytotoxicity testing of heterocyclic compounds. By employing a multi-parametric approach that combines assessments of metabolic activity, membrane integrity, and specific death pathways, researchers can generate comprehensive and reliable data. Adherence to rigorous experimental design, including the diligent use of all appropriate controls, is paramount for ensuring the trustworthiness and reproducibility of the findings. This foundational screening is an indispensable step in the journey of drug discovery and chemical safety assessment, enabling the confident progression of promising, non-toxic candidates.

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Application Notes and Protocols for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol as a Chemical Probe

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 1,2,4-triazino[5,6-b]indole scaffold is a privileged heterocyclic structure that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities. Derivatives of this core structure have demonstrated potential as anticancer, antileishmanial, neuroprotective, and enzyme inhibitory agents.[1][2][3][4][5] This document provides detailed application notes and protocols for the use of a specific derivative, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, as a chemical probe. While this guide focuses on its application as an enzyme inhibitor, a role suggested by the activities of structurally related compounds, the principles and methods described herein can be adapted for the investigation of its other potential biological functions.

Introduction: The Therapeutic Potential of the Triazinoindole Scaffold

The fusion of a triazine ring with an indole moiety creates the 1,2,4-triazino[5,6-b]indole system, a class of compounds with a broad spectrum of biological activities. Research has highlighted the versatility of this scaffold, with various substitutions leading to compounds with distinct therapeutic potentials.

Notably, derivatives of this scaffold have been investigated for their:

• Antiproliferative Activity: Certain triazinoindole derivatives have shown inhibitory activity against a wide range of human cancer cell lines, with some acting as tubulin polymerization inhibitors and inducing apoptosis.[3][6]

• Antiprotozoal Effects: Derivatives have demonstrated significant in vitro activity against Leishmania donovani, the causative agent of leishmaniasis.[2]

• Neuroprotective Properties: Some triazinoindole derivatives have been identified as multi-target-directed ligands for Alzheimer's disease, exhibiting anticholinesterase activity and protecting against oxidative stress.[4][7]

• Enzyme Inhibition: This class of compounds has shown inhibitory activity against various enzymes, including urease and α-amylase.[8][9]

The subject of this guide, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, incorporates the core triazinoindole structure with a methyl group at the 5-position and a thiol group at the 3-position. The presence of the thiol group suggests a potential for this compound to act as a chelating agent or to interact with metal ions in the active sites of metalloenzymes.[6][10]

Principle of Application: Enzyme Inhibition

A primary application of novel small molecules in chemical biology and drug discovery is to probe the function of enzymes. As an enzyme inhibitor, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol can be utilized to study the role of a target enzyme in biological pathways and to validate it as a potential therapeutic target. The thiol group in the molecule is of particular interest as it may chelate essential metal ions in the active site of metalloenzymes, such as urease, which contains a dinuclear nickel center.

The general workflow for evaluating a compound as an enzyme inhibitor is depicted below:

Figure 1. A generalized workflow for the evaluation of a potential enzyme inhibitor.

Detailed Protocols

The following protocols are provided as a guide for the use of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol as a chemical probe for enzyme inhibition. Urease is used as an exemplary target due to the known activity of related heterocyclic compounds against this enzyme.[8]

Materials and Reagents

• 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

• Urease (from Jack Bean)

• Urea

• Phosphate buffer (pH 7.4)

• Nessler's reagent

• Ammonium chloride

• 96-well microplates

• Microplate reader

• Dimethyl sulfoxide (DMSO)

Protocol 1: In Vitro Urease Inhibition Assay

This protocol is adapted from established methods for determining urease inhibitory activity.[8]

Principle: Urease catalyzes the hydrolysis of urea to ammonia and carbon dioxide. The amount of ammonia produced can be quantified using Nessler's reagent, which forms a yellow-colored complex with ammonia. The intensity of the color, measured spectrophotometrically, is proportional to the enzyme activity. An inhibitor will reduce the amount of ammonia produced.

Step-by-Step Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol in DMSO.

  • Prepare a 1 M stock solution of urea in phosphate buffer (pH 7.4).

  • Prepare a 1 mg/mL stock solution of urease in phosphate buffer (pH 7.4).

  • Prepare a series of ammonium chloride standards in phosphate buffer for the calibration curve.

• Assay Setup:

  • In a 96-well microplate, add 25 µL of the test compound solution at various concentrations (prepare serial dilutions from the stock solution). For the negative control, add 25 µL of DMSO. For the positive control, use a known urease inhibitor like thiourea.

  • Add 25 µL of the urease solution to each well.

  • Incubate the plate at 37°C for 15 minutes.

• Enzymatic Reaction:

  • Initiate the enzymatic reaction by adding 50 µL of the urea solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

• Quantification of Ammonia:

  • Stop the reaction by adding 50 µL of Nessler's reagent to each well.

  • Allow the color to develop for 10 minutes at room temperature.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Negative Control)] x 100

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by non-linear regression analysis.

Data Interpretation and Expected Results

The inhibitory potential of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol can be contextualized by comparing its IC50 value to those of other derivatives from the same class reported in the literature.

Compound Class	Target	Reported IC50 Values (µM)	Reference
Triazinoindole derivatives	Urease	Moderate to excellent inhibition	[8]
Triazinoindole derivatives	α-amylase	1.2 - 1.9	[9]
Triazinoindole derivatives	Acetylcholinesterase (AChE)	0.56	[4]
Triazinoindole derivatives	Butyrylcholinesterase (BuChE)	1.17	[4]

Table 1. Reported inhibitory activities of various 1,2,4-triazino[5,6-b]indole derivatives against different enzymes.

A potent inhibitory activity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol against urease would be indicated by a low micromolar or even nanomolar IC50 value.

Mechanism of Action: A Plausible Hypothesis

The presence of the thiol group in 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, along with the nitrogen atoms in the triazine ring, suggests a potential mechanism involving the chelation of metal ions. In the case of urease, the compound could coordinate with the nickel ions in the active site, thereby disrupting the catalytic activity of the enzyme.

Figure 2. A proposed mechanism of urease inhibition by 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol involving chelation of the active site nickel ions.

Further kinetic studies, such as generating Lineweaver-Burk plots, would be necessary to elucidate the precise mode of inhibition (e.g., competitive, non-competitive, or uncompetitive).

Troubleshooting

Problem	Possible Cause	Solution
High background signal	Reagent contamination or spontaneous urea hydrolysis.	Use fresh reagents and buffers. Run a control without the enzyme.
Low signal or no enzyme activity	Inactive enzyme.	Use a fresh batch of enzyme and verify its activity with a known substrate concentration.
Precipitation of the compound in the assay	Poor solubility of the compound in the aqueous buffer.	Decrease the final concentration of DMSO in the assay. If precipitation persists, consider using a different co-solvent or reducing the compound concentration.
Inconsistent results	Pipetting errors or temperature fluctuations.	Use calibrated pipettes and ensure consistent incubation times and temperatures.

Conclusion

5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol belongs to a class of heterocyclic compounds with significant and diverse biological activities. This guide provides a framework for its application as a chemical probe, with a focus on enzyme inhibition. The provided protocols are intended to be a starting point for researchers to explore the potential of this and related compounds in their own experimental systems. Further studies are warranted to fully characterize its biological profile and to explore its potential in drug discovery and development.

References

• Convenient Synthesis 5 H -[1][2][11]Triazine[5,6- b ]indole-3-thiol Derivatives - ResearchGate. Available at: [Link]

• Gupta, L., et al. (2010). Synthesis and biological evaluation of new[1][2][11]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[1][2][11]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani. European Journal of Medicinal Chemistry, 45(6), 2359-65. Available at: [Link]

• Synthesis and Antiproliferative Activity of[1][2][11]Triazino[4,3-a]indoles - ResearchGate. Available at: [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives - MDPI. Available at: [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti- - Ginekologia i Poloznictwo. Available at: [Link]

• Wang, L., et al. (2024). Design, synthesis and biological evaluation of 5H-[1][2][11]triazino[5,6-b]indole derivatives bearing a pyridinocycloalkyl moiety as iron chelators. Medicinal Chemistry Research. Available at: [Link]

• New Triazinoindole Bearing Benzimidazole/Benzoxazole Hybrids Analogs as Potent Inhibitors of Urease: Synthesis, In Vitro Analysis and Molecular Docking Studies - PMC - NIH. Available at: [Link]

• Kumar, A., et al. (2019). Novel Multitarget Directed Triazinoindole Derivatives as Anti-Alzheimer Agents. ACS Chemical Neuroscience, 10(10), 4347-4361. Available at: [Link]

• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC - NIH. Available at: [Link]

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies - MDPI. Available at: [Link]

• Lopatik, D. (2022). Synthesis of S-aminoalkyl derivatives of 1,2,4-triazino[5,6-b]indole. Lopatik. Available at: [Link]

• Possible mechanism for the formation of the 5,6-bisaryl-1,2,4-triazine-3-thiol derivatives - ResearchGate. Available at: [Link]

• Taha, M., et al. (2019). New triazinoindole bearing thiazole/oxazole analogues: Synthesis, α-amylase inhibitory potential and molecular docking study. Bioorganic Chemistry, 92, 103284. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of new [1,2,4]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and [1,2,4]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel Multitarget Directed Triazinoindole Derivatives as Anti-Alzheimer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of S-aminoalkyl derivatives of 1,2,4-triazino[5,6-b]indole | Lopatik | Proceedings of the National Academy of Sciences of Belarus, Chemical Series [vestichem.belnauka.by]
• 6. Design, synthesis and biological evaluation of 5H-[1,2,4]triazino[5,6-b]indole derivatives bearing a pyridinocycloalkyl moiety as iron chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. New Triazinoindole Bearing Benzimidazole/Benzoxazole Hybrids Analogs as Potent Inhibitors of Urease: Synthesis, In Vitro Analysis and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New triazinoindole bearing thiazole/oxazole analogues: Synthesis, α-amylase inhibitory potential and molecular docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

Welcome to the technical support center for the synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this multi-step synthesis, troubleshoot common issues, and ultimately improve the yield and purity of the final product. The methodologies and advice provided herein are grounded in established chemical principles and supported by peer-reviewed literature.

I. Synthetic Overview & Key Challenges

The synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a sequential three-step process. Each stage presents unique challenges that can impact the overall yield and purity. A thorough understanding of the reaction mechanism and potential pitfalls at each step is crucial for success.

Caption: Overall synthetic workflow for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

II. Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Step 1: Synthesis of 5-Methylisatin

Question 1: My yield of 5-methylisatin is very low after the sulfuric acid cyclization of the isonitrosoacetanilide intermediate. What are the likely causes?

Answer: Low yields in this step often stem from two primary issues: incomplete cyclization or side reactions.

• Incomplete Cyclization: The cyclization in concentrated sulfuric acid is highly exothermic and requires careful temperature control. If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion. Conversely, if the temperature rises too quickly or is too high, it can lead to charring and degradation of the product. It is crucial to add the isonitroso intermediate to the pre-heated sulfuric acid in portions to maintain the optimal temperature range.

• Side Reactions: Sulfonation of the aromatic ring is a common side reaction when using concentrated sulfuric acid.[1] This leads to the formation of water-soluble sulfonic acid derivatives of isatin, which are lost during the workup. To minimize this, use the recommended amount of sulfuric acid and adhere to the specified reaction time and temperature.

• Impure Intermediate: The purity of the isonitrosoacetanilide intermediate is critical. Impurities from the initial Sandmeyer reaction can interfere with the cyclization. Ensure the intermediate is thoroughly washed and dried before proceeding.

Question 2: The 5-methylisatin product is a dark, tarry solid instead of the expected orange-red crystals. How can I improve its purity?

Answer: A dark, impure product suggests the presence of byproducts from the Sandmeyer reaction or degradation during cyclization.

• Purification of the Intermediate: Before cyclization, ensure the isonitrosoaceto-p-toluidide is purified. This can be achieved by recrystallization from a suitable solvent or by washing with cold water to remove residual salts and acids.

• Purification of 5-Methylisatin: The crude 5-methylisatin can be purified by recrystallization from glacial acetic acid or by a process of dissolving it in a sodium hydroxide solution and then re-precipitating the impurities by partial neutralization with a weak acid before fully precipitating the desired product with a stronger acid.[1]

Step 2: Formation of 5-Methylisatin-3-thiosemicarbazone

Question 3: The reaction between 5-methylisatin and thiosemicarbazide is not going to completion, and I have a significant amount of starting material left. How can I drive the reaction forward?

Answer: This condensation reaction is an equilibrium process. To drive it towards the product, consider the following:

• Catalyst: The reaction is typically catalyzed by a small amount of acid, such as glacial acetic acid or a few drops of hydrochloric acid.[2][3] The acid protonates the carbonyl oxygen of the isatin, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the thiosemicarbazide. Ensure that a catalytic amount of acid is present.

• Reaction Time and Temperature: The reaction may require refluxing for several hours to go to completion.[4] Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Solvent: Ethanol or a mixture of ethanol and water is commonly used as the solvent.[2] Ensure that both reactants are sufficiently soluble in the chosen solvent system at the reaction temperature.

Question 4: I am observing the formation of multiple spots on my TLC plate during the thiosemicarbazone formation. What could be the side products?

Answer: While this reaction is generally clean, the formation of side products can occur.

• Double Condensation: Although less common with isatin due to the less reactive C-2 carbonyl, it is theoretically possible for thiosemicarbazide to react at both carbonyl groups under harsh conditions.

• Decomposition: Thiosemicarbazide can be unstable at high temperatures for prolonged periods. Ensure the reflux temperature is not excessively high.

• Isomers: The product can exist as E/Z isomers around the C=N bond, which may appear as separate, but often close, spots on a TLC plate.

Step 3: Cyclization to 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

Question 5: The final cyclization step is giving a very low yield. What are the critical parameters for this reaction?

Answer: The cyclization of the thiosemicarbazone to the triazinoindole is a crucial and often challenging step. The choice of base and solvent is critical.

• Base: This is an intramolecular cyclization that requires a basic medium to proceed.[5] Potassium carbonate (K₂CO₃) is a commonly used base for this transformation.[5] Stronger bases like sodium hydroxide can also be used, but they may lead to hydrolysis of the intermediate or product if not carefully controlled.

• Solvent: Anhydrous, high-boiling point solvents are preferred to facilitate the dehydration and ring closure. Dioxane is a suitable solvent for this reaction when using potassium carbonate.[5]

• Water Content: The presence of water can be detrimental as it can lead to the hydrolysis of the thiosemicarbazone. Ensure that the starting material and the solvent are dry.

Question 6: How do I purify the final product, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol?

Answer: The purification of the final product is essential to remove any unreacted starting material, base, and potential side products.

• Initial Workup: After the reaction is complete, the reaction mixture is typically cooled, and the product is precipitated by pouring it into cold water. The solid can then be collected by filtration.

• Washing: The crude product should be washed with water to remove the inorganic base (e.g., K₂CO₃) and then with a cold organic solvent like ethanol or methanol to remove any remaining unreacted thiosemicarbazone.

• Recrystallization: The final product can be further purified by recrystallization from a high-boiling point solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), followed by washing with a more volatile solvent to aid in drying.

III. Detailed Experimental Protocols

Protocol 1: Synthesis of 5-Methylisatin-3-thiosemicarbazone

• To a solution of 5-methylisatin (1.61 g, 10 mmol) in 50 mL of 96% ethanol, add thiosemicarbazide (0.91 g, 10 mmol).

• Add 5-8 drops of glacial acetic acid to the mixture.

• Heat the reaction mixture at reflux for 4-6 hours, monitoring the progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).

• After completion of the reaction, cool the mixture to room temperature.

• The resulting precipitate is collected by filtration, washed with cold ethanol (2 x 10 mL), and dried under vacuum to yield the 5-methylisatin-3-thiosemicarbazone as a solid.

Protocol 2: Synthesis of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

• Suspend 5-methylisatin-3-thiosemicarbazone (2.34 g, 10 mmol) in 50 mL of anhydrous dioxane.

• Add anhydrous potassium carbonate (2.76 g, 20 mmol).

• Heat the mixture to reflux and maintain for 8-12 hours, or until TLC analysis indicates the consumption of the starting material.

• After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water with stirring.

• Acidify the aqueous mixture with dilute hydrochloric acid to a pH of approximately 5-6 to ensure complete precipitation of the product.

• Collect the solid precipitate by filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the product under vacuum. For further purification, recrystallization from DMF or DMSO can be performed.

IV. Data Summary and Characterization

The following table summarizes the key reactants and expected products.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Appearance
5-Methylisatin	C₉H₇NO₂	161.16	Orange-red crystalline solid
5-Methylisatin-3-thiosemicarbazone	C₁₀H₁₀N₄OS	234.28	Yellow solid
5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol	C₁₀H₈N₄S	216.27	Yellow to brown solid

Expected Spectroscopic Data for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol:

• Aromatic protons of the indole ring system: ~7.0-8.0 ppm

• Methyl group protons: ~2.4 ppm (singlet)

• NH protons of the indole and triazine rings: two broad singlets at ~12-14 ppm

• SH proton (thiol): This may be a broad singlet, and its chemical shift can be variable.

V. Mechanistic Insights

Understanding the reaction mechanisms is key to troubleshooting and optimizing the synthesis.

Caption: Proposed mechanism for the base-catalyzed cyclization of 5-methylisatin-3-thiosemicarbazone.

The base deprotonates one of the nitrogen atoms of the thiosemicarbazone, which then acts as a nucleophile, attacking the carbonyl carbon of the isatin ring. This is followed by an intramolecular condensation and dehydration to form the stable triazine ring.

VI. References

• Convenient Synthesis 5 H -[4][5][6]Triazine[5,6- b ]indole-3-thiol Derivatives - ResearchGate. Available at: [Link]

• Discovery of novel isatin-based thiosemicarbazones: synthesis, antibacterial, antifungal, and antimycobacterial screening - PMC. Available at: [Link]

• Synthesis of Some Novel Semicarbazone and Thiosemicarbazone Derivatives of Isatin as Possible Biologically Active Agents | Journal of Pharmaceutical Research International. Available at: [Link]

• The synthesis of thiosemicarbazone derivatives with isatin. - ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of new[4][5][6]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[4][5][6]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani - PubMed. Available at: [Link]

• Synthesis of 1,2,4-triazino[5,6-b] indoles bearing 1,2,4-triazine moiety - PubMed. Available at: [Link]

• Novel isatin–triazole based thiosemicarbazones as potential anticancer agents: synthesis, DFT and molecular docking studies - RSC Publishing. Available at: [Link]

• Novel isatin–triazole based thiosemicarbazones as potential anticancer agents: synthesis, DFT and molecular docking studies - PMC - NIH. Available at: [Link]

• (PDF) Comparative biological study between quinazolinyl–triazinyl semicarbazide and thiosemicarbazide hybrid derivatives - ResearchGate. Available at: [Link]

• Functionalizing Thiosemicarbazones for Covalent Conjugation - MDPI. Available at: [Link]

• Isatin - Organic Syntheses Procedure. Available at: [Link]

• Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives | Inorganic Chemistry - ACS Publications. Available at: [Link]

• Kinetic Insights into the Antioxidant Effect of Isatin-Thiosemicarbazone in Biodiesel Blends. Available at: [Link]

• Medicinal Importance of Thiosemicarbazones with special reference to their Mixed ligand and Mixed metal complexes: A Review - ResearchGate. Available at: [Link]

• Synthesis of New Triazole-Based Thiosemicarbazone Derivatives as Anti-Alzheimer's Disease Candidates: Evidence-Based In Vitro Study - MDPI. Available at: [Link]

• Sandmeyer reaction - Wikipedia. Available at: [Link]

• Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC - PubMed Central. Available at: [Link]

• (PDF) Synthesis of novel[2][5]thiazino[3´,2´:2,3][4][5][6]triazino[5,6-b]indole derivatives. Available at: [Link]

• 22.5 Sandmeyer Reactions | Organic Chemistry - YouTube. Available at: [Link]

• 1H and13C NMR Spectra of Alditolyl Derivatives of 3-Hydrazino-5-Methyl[4][5][6]triazino[5,6-b]indole and Their Cyclized Products. - Sci-Hub. Available at: [Link]

• Comparative biological study between quinazolinyl-triazinyl semicarbazide and thiosemicarbazide hybrid derivatives - PubMed. Available at: [Link]

• Para-Substituted Thiosemicarbazones as Cholinesterase Inhibitors: Synthesis, In Vitro Biological Evaluation, and In Silico Study - NIH. Available at: [Link]

• Sandmeyer Reaction - Organic Chemistry Portal. Available at: [Link]

• Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose - MDPI. Available at: [Link]

• Synthesis of S-aminoalkyl derivatives of 1,2,4-triazino[5,6-b]indole | Lopatik. Available at: [Link]

• Gelatin - Wikipedia. Available at: [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available at: [Link]

• US5085991A - Process of preparing purified aqueous indole solution - Google Patents. Available at:

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer - Journal of Applied Pharmaceutical Science. Available at: [Link]

• New thiosemicarbazone Schiff base ligands: Synthesis, characterization, catecholasestudy and hemolytic activity | Request PDF - ResearchGate. Available at: [Link]

• Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study - Dove Medical Press. Available at: [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC - NIH. Available at: [Link]

• Methyl 1H-indole-3-carboxylate. Available at: [Link]

• (PDF) Synthesis and complete assignments of 1H and 13C NMR spectra of mesoionic 2-(p-trifluoromethylphenyl)-3-methyl-4-(p-tolyl)-1,3-thiazolium-5-thiolate and 2-(p-chlorophenyl) - ResearchGate. Available at: [Link]

Sources

• 1. Novel isatin–triazole based thiosemicarbazones as potential anticancer agents: synthesis, DFT and molecular docking studies - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01937G [pubs.rsc.org]
• 2. journaljpri.com [journaljpri.com]
• 3. Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of novel isatin-based thiosemicarbazones: synthesis, antibacterial, antifungal, and antimycobacterial screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Purification of Triazino[5,6-b]indole Compounds

Welcome to the technical support center dedicated to addressing the unique challenges encountered during the purification of triazino[5,6-b]indole compounds. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important class of nitrogen-rich heterocyclic compounds. The inherent structural features of the triazino[5,6-b]indole scaffold, including its planarity, multiple nitrogen atoms, and potential for strong intermolecular interactions, often lead to significant hurdles in achieving high purity.

This resource provides practical, field-tested advice in a question-and-answer format, moving from frequently asked questions to in-depth troubleshooting guides for complex purification scenarios.

Frequently Asked Questions (FAQs)

Q1: My triazino[5,6-b]indole compound shows poor solubility in common chromatography solvents like ethyl acetate/hexane. What should I do?

A1: This is a common issue due to the planar and often polar nature of the triazino[5,6-b]indole core. A systematic approach to solvent selection is crucial.

• Initial Screening: Start by testing solubility in a range of solvents with varying polarities. Consider more polar aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), acetone, acetonitrile (ACN), and even small amounts of dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) as part of your mobile phase for initial TLC analysis.

• Ternary Solvent Systems: Often, a two-solvent system is insufficient. A third solvent can significantly improve solubility and separation. For example, a mixture of DCM/methanol/ammonia or DCM/ethyl acetate/methanol can be effective.

• Consider "Greener" Solvents: Newer solvent systems are being developed that can offer unique selectivity. For instance, cyclopentyl methyl ether (CPME) as a replacement for DCM or THF can sometimes provide better solubility and different elution profiles.

Q2: I'm observing significant streaking of my compound on silica gel TLC plates. How can I get sharp, well-defined spots?

A2: Streaking is a classic sign of strong interaction between the basic nitrogen atoms in your triazino[5,6-b]indole and the acidic silanol groups on the silica surface.

• Mobile Phase Modification: The most common and effective solution is to add a basic modifier to your mobile phase.[1]

  • Triethylamine (TEA): Add 0.1-1% TEA to your eluent. This will compete with your compound for the acidic sites on the silica, leading to sharper bands.

  • Ammonia Solution: A 1-2% solution of 7N ammonia in methanol can be used as a polar component in your mobile phase (e.g., DCM/Methanol/Ammonia).

• Alternative Stationary Phases: If modifiers are not sufficient, consider a different stationary phase.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for basic compounds.[1]

  • Reversed-Phase (C18): If your compound has sufficient hydrophobic character, reversed-phase chromatography can be an excellent option, often providing superior separation for polar and basic compounds.

Q3: My purified triazino[5,6-b]indole appears to be degrading during purification or upon storage. What precautions should I take?

A3: The stability of triazino[5,6-b]indoles can be influenced by pH, light, and air exposure.

• pH Control: The triazine ring can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. It's advisable to maintain a near-neutral pH during workup and purification unless the compound is known to be stable.

• Minimize Heat and Light Exposure: Many aromatic heterocyclic compounds are light-sensitive. Protect your sample from direct light by using amber vials or covering flasks with aluminum foil. Avoid excessive heating during solvent evaporation.

• Inert Atmosphere: If your compound is sensitive to oxidation, perform purification and storage under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide: Column Chromatography

This section provides a more detailed approach to resolving persistent issues during column chromatography.

Scenario 1: Poor Separation of Compound from a Closely Eluting Impurity

You've tried various solvent systems (e.g., hexane/ethyl acetate, DCM/methanol), but a stubborn impurity co-elutes with your product.

Underlying Cause: The impurity likely has a very similar polarity and functional group profile to your target compound. This is common with byproducts from the final reaction step or regioisomers.

Troubleshooting Workflow:

Caption: Workflow for resolving co-eluting impurities.

Detailed Protocol: Optimizing Mobile Phase Selectivity

• TLC Analysis with Diverse Solvents: Prepare TLC plates and develop them in chambers with different solvent systems. The goal is to find a system that provides the largest difference in Rf values (ΔRf) between your product and the impurity.

  • System 1 (Baseline): Hexane/Ethyl Acetate (non-polar/polar aprotic)

  • System 2: Dichloromethane/Methanol (moderately polar/polar protic)

  • System 3: Toluene/Acetonitrile (aromatic/polar aprotic)

  • System 4: Diethyl Ether/DCM (Ethers can offer different selectivity)

• Shallow Gradient Chromatography: Once you have a promising solvent system, employ a shallow gradient during column chromatography. This can enhance the separation of compounds with similar polarities. A typical gradient might be from 100% of a less polar solvent (e.g., DCM) to 95:5 DCM:Methanol over 20-30 column volumes.

Scenario 2: Compound Irreversibly Sticking to the Silica Gel Column

You load your crude material, but even with highly polar eluents (e.g., 20% methanol in DCM), a significant portion of your product does not elute.

Underlying Cause: The multiple basic nitrogens in the triazino[5,6-b]indole system can lead to very strong, sometimes irreversible, binding to the acidic silica gel.

Troubleshooting Workflow:

Caption: Workflow for improving compound recovery from the column.

Troubleshooting Guide: Crystallization

Crystallization can be a powerful purification technique for triazino[5,6-b]indoles, often yielding highly pure material if the conditions are optimized.

Scenario 3: Compound "Oils Out" or Precipitates as an Amorphous Solid

Upon cooling the crystallization solvent, your compound separates as a liquid or a fine powder instead of forming well-defined crystals.

Underlying Cause: The solution is too supersaturated, the cooling rate is too fast, or impurities are inhibiting crystal lattice formation.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting crystallization problems.

Detailed Protocol: Systematic Solvent Screening for Crystallization

• Small-Scale Solubility Tests: In small vials, test the solubility of ~5-10 mg of your crude compound in 0.5 mL of various solvents at room temperature and upon heating.

  • Ideal Single Solvent: The compound should be sparingly soluble at room temperature but fully soluble upon heating. Examples for triazino[5,6-b]indoles can include ethanol, methanol, acetonitrile, dioxane, or DMF.

  • Co-solvent System: Find a "good" solvent that readily dissolves your compound and a "poor" solvent in which it is insoluble. The "poor" solvent should be miscible with the "good" solvent.

• Crystallization Setup:

  • Dissolve your compound in the minimum amount of the hot "good" solvent.

  • If using a co-solvent system, add the "poor" solvent dropwise to the hot solution until it becomes slightly turbid. Then, add a few drops of the "good" solvent to clarify the solution.

  • Cover the flask and allow it to cool slowly to room temperature, then transfer to a refrigerator or ice bath to maximize yield.

  • Collect the crystals by filtration and wash with a small amount of cold crystallization solvent.[1]

Data Summary Table: Recommended Starting Conditions for Purification

Challenge	Recommended Technique	Stationary Phase	Typical Mobile Phase / Solvent System	Key Considerations
Baseline Purification	Column Chromatography	Silica Gel	Dichloromethane/Methanol (98:2 to 90:10) with 0.5% Triethylamine	Start with less polar systems and gradually increase polarity. The addition of TEA is often essential.
Poor Solubility	Column Chromatography	Silica Gel or Alumina	Dichloromethane/Methanol/Ammonium Hydroxide (e.g., 80:18:2)	Ammonia can improve solubility and reduce tailing for very basic compounds.
Closely Eluting Impurities	Reversed-Phase HPLC	C18	Water/Acetonitrile or Water/Methanol with 0.1% Formic Acid or 10 mM Ammonium Acetate	Reversed-phase offers different selectivity compared to normal phase and can be very effective for these polar heterocycles.
Final Polishing Step	Crystallization	N/A	Dioxane, Ethanol, Methanol, Acetonitrile, or a co-solvent system like DMF/Water or Dioxane/Methanol.	A successful crystallization can significantly improve purity and provide material with good handling properties.

By systematically applying the principles and protocols outlined in this guide, researchers can more effectively navigate the challenges associated with the purification of triazino[5,6-b]indole compounds, leading to higher purity materials and more reliable downstream experimental results.

References

• Gupta, L., Sunduru, N., Verma, A., Srivastava, S., Gupta, S., Goyal, N., & Chauhan, P. M. S. (2010). Synthesis and biological evaluation of new[1][2][3]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[1][2][3]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani. European Journal of Medicinal Chemistry, 45(6), 2359–2365. [Link]

• Zhang, W., et al. (2015). Convenient Synthesis 5 H -[1][2]Triazine[5,6- b ]indole-3-thiol Derivatives. ResearchGate. [Link]

• Lee, J. (2021). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2). National Institutes of Health. [Link]

• Shawali, A. S., et al. (2013). Synthesis of fused and nonfused heterocycles from 5- and 8-substituted 3-hydrazino-1,2,4-triazino[5,6-b]indole. ResearchGate. [Link]

• Morsy, J. M., & Abd el-Monem, W. R. (2001). Synthesis of 1,2,4-triazino[5,6-b] indoles bearing 1,2,4-triazine moiety. Bollettino chimico farmaceutico, 140(2), 83–89. [Link]

• Ma, J., et al. (2024). Design, synthesis and biological evaluation of 5H-[1][2][3]triazino[5,6-b]indole derivatives bearing a pyridinocycloalkyl moiety as iron chelators. Medicinal Chemistry Research, 33(5), 1-16. [Link]

• Charushin, V. N., et al. (2015). Synthesis of novel[2][4]thiazino[3´,2´:2,3][1][2][3]triazino[5,6-b]indole derivatives. ResearchGate. [Link]

• Li, H., et al. (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. National Institutes of Health. [Link]

• El-Hashash, M. A., et al. (2014). Synthesis of Some Novel Fused Pyrimido[4″,5″:5′,6′]-[1][2][3]triazino[3′,4′:3,4][1][2][3]triazino[5,6-b]indoles and their Anticancer Evaluation. National Institutes of Health. [Link]

• Abdel-Rahman, A. A.-H., et al. (2017). TFA-catalyzed Q-Tube Reactor-Assisted Strategy for the Synthesis of Pyrido[1,2-b][1][2][3]triazine and Pyrido[1′,2′:2,3][1][2][3]triazino[5,6-b]indole Derivatives. National Institutes of Health. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of new [1,2,4]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and [1,2,4]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Minimizing by-product formation in the synthesis of triazino[5,6-b]indoles

Technical Support Center: Synthesis of Triazino[5,6-b]indoles

Welcome to the Technical Support Center for the Synthesis of Triazino[5,6-b]indoles. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthetic process and effectively minimize the formation of by-products. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting guidance to ensure the success of your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of triazino[5,6-b]indoles, with a focus on identifying and mitigating the formation of unwanted by-products.

Problem 1: Low Yield of the Desired Triazino[5,6-b]indole Product

Symptoms:

• The final isolated product has a lower than expected mass.

• TLC analysis of the crude reaction mixture shows a faint spot for the desired product and several other prominent spots.

Probable Causes and Solutions:

• Incomplete Cyclization of the Isatin Thiosemicarbazone Intermediate: The crucial ring-closing step to form the triazine ring is sensitive to reaction conditions.[1][2]

  • Scientific Rationale: The cyclization of isatin-3-thiosemicarbazone to the corresponding 1,2,4-triazino[5,6-b]indole is typically base-catalyzed.[2][3] Insufficiently basic conditions can lead to the recovery of the uncyclized intermediate.

  • Solution:

    • Optimize pH: Ensure the reaction medium is sufficiently alkaline. The use of mild inorganic bases like potassium carbonate is often effective.[3] A systematic pH screen can identify the optimal conditions for your specific substrate.

    • Choice of Base: While strong bases can promote cyclization, they may also lead to hydrolysis of the intermediate (see Problem 2). A weaker base with a longer reaction time or slightly elevated temperature may be preferable.

    • Solvent Effects: The choice of solvent can influence the solubility of the intermediate and the base, thereby affecting the reaction rate. Dioxane is a commonly used solvent for this reaction.[3]

• Sub-optimal Reaction Temperature:

  • Scientific Rationale: Like many chemical reactions, the rate of cyclization is temperature-dependent. However, excessive heat can lead to the thermal decomposition of the starting materials, intermediates, or the final product.[4][5]

  • Solution:

    • Temperature Screening: If the reaction is sluggish at room temperature, a gradual increase in temperature (e.g., to 50-80 °C) while monitoring the reaction by TLC is recommended.

    • Avoid High Temperatures: Be aware that thermal decomposition of related heterocyclic compounds can occur at elevated temperatures.[4][5] It is advisable to conduct a thermogravimetric analysis (TGA) of your starting materials or product if you suspect thermal instability.

Problem 2: Presence of Multiple Spots on TLC, Indicating an Impure Product

Symptoms:

• The crude product shows multiple spots on the TLC plate, even after a prolonged reaction time.

• Difficulty in purifying the desired product by crystallization or column chromatography.

Probable Causes and Solutions:

• Hydrolysis of Isatin-β-thiosemicarbazone Intermediate:

  • Scientific Rationale: Under strongly alkaline conditions, the isatin-β-thiosemicarbazone intermediate can undergo hydrolysis, leading to the formation of various by-products such as 2-aminophenylglyoxalate and anthranilate.[6]

  • Solution:

    • Control pH: Avoid using strong bases like sodium hydroxide in high concentrations. A milder base like potassium carbonate is often sufficient to promote cyclization without significant hydrolysis.[3]

    • Reaction Time: Monitor the reaction closely by TLC. Prolonged reaction times, even under mildly basic conditions, can increase the extent of hydrolysis.

• Formation of Isomers:

  • Scientific Rationale: Depending on the substitution pattern of the isatin starting material, the formation of constitutional isomers is possible. Additionally, the initial condensation between isatin and thiosemicarbazide can stereoselectively produce the Z-diastereomer, but under certain conditions, the E-isomer might be formed and lead to different cyclization products.[7]

  • Solution:

    • Characterization: Use a combination of analytical techniques (NMR, MS, and if necessary, X-ray crystallography) to confirm the structure of your product and identify any isomeric by-products.

    • Purification: Isomeric by-products can sometimes be separated by careful column chromatography with an optimized solvent system or by fractional crystallization.

• Side Reactions of the Indole Moiety:

  • Scientific Rationale: If the synthesis involves harsh acidic conditions, side reactions reminiscent of those in the Fischer indole synthesis, such as rearrangements or polymerization, could occur, although this is less common in the standard synthesis from isatin.[8][9][10]

  • Solution:

    • Avoid Strong Acids: The standard synthesis of triazino[5,6-b]indoles from isatin and thiosemicarbazide does not typically require acidic conditions for the final cyclization.[1][2] If you are employing a different synthetic route that uses acid, consider using a milder Lewis or Brønsted acid.[9]

Visualizing Reaction Pathways: Main Reaction vs. By-product Formation

The following diagram illustrates the desired reaction pathway for the synthesis of triazino[5,6-b]indoles and a common side reaction pathway leading to by-product formation.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Investigations of Annelated Triazinones—Potential Analgesic and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A study on the alkaline hydrolysis of isatin-β-thiosemicarbazone by capillary electrophoresis with enhanced sample loadability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Stability of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol for Long-Term Storage

Welcome to the dedicated technical support center for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the long-term storage stability of this valuable compound. As a potent heterocyclic thiol, its stability is paramount for reproducible experimental outcomes and the integrity of your research. This document provides a comprehensive overview of potential stability issues, preventative measures, and analytical procedures to ensure the quality of your stored material.

Introduction: The Inherent Stability Challenges of a Thiol-Containing Heterocycle

5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a promising molecule with significant biological activity.[1][2] However, its chemical structure, featuring a reactive thiol (-SH) group appended to a complex heterocyclic core, presents inherent stability challenges. The primary mode of degradation for thiols is oxidation, which can lead to the formation of disulfides and other oxidized species. This process can be accelerated by factors such as exposure to air (oxygen), light, elevated temperatures, and certain chemical environments.

This guide will walk you through the common stability-related issues you might encounter and provide you with the knowledge and tools to mitigate them effectively.

Troubleshooting Guide: Common Stability Issues and Solutions

This section addresses specific problems you might observe with your stored 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol and provides a systematic approach to troubleshooting.

Issue 1: Visual Changes in the Stored Compound (Color Change, Clumping)

Question: My solid sample of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, which was initially a crystalline powder, has developed a yellowish tint and appears to be clumping together. What could be the cause, and how can I address it?

Answer:

Causality: A color change, typically to a yellowish or brownish hue, is often indicative of oxidative degradation. The thiol group is susceptible to oxidation, which can lead to the formation of disulfide-linked dimers or other colored impurities. Clumping can be a result of moisture absorption, which can also accelerate degradation processes.

Troubleshooting and Resolution:

• Assess the Extent of Degradation:

  • Visual Inspection: Note the uniformity of the color change. Is it localized or throughout the sample?

  • Solubility Test: Attempt to dissolve a small amount of the material in a suitable solvent (e.g., DMSO, DMF). Insoluble particles may indicate the presence of polymeric degradation products.

  • Purity Analysis: If you have access to analytical instrumentation, perform a purity check using High-Performance Liquid Chromatography (HPLC). This will quantify the amount of the parent compound remaining and reveal the presence of degradation products.

• Preventative Measures for Future Storage:

  • Inert Atmosphere: Store the compound under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen. This can be achieved by using sealed amber glass vials with a headspace purged with inert gas.

  • Low Temperature Storage: Store the material at or below -20°C. For long-term storage (months to years), -80°C is recommended.

  • Desiccation: Store the vial in a desiccator containing a suitable drying agent (e.g., silica gel) to prevent moisture absorption.

  • Light Protection: Always store the compound in amber vials or otherwise protected from light to prevent photodegradation.

Issue 2: Decreased Biological Activity or Inconsistent Experimental Results

Question: I've been using a stock solution of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol that was prepared a few weeks ago, and I'm observing a significant decrease in its expected biological effect in my assays. Could this be a stability issue?

Answer:

Causality: A decline in biological activity is a strong indicator of chemical degradation. The thiol group is often crucial for the compound's interaction with its biological target. Oxidation of this group to a disulfide or other species can abolish or significantly reduce its intended activity.

Troubleshooting and Resolution:

• Confirm Degradation of the Stock Solution:

  • Prepare a Fresh Stock Solution: Prepare a new stock solution from a solid sample that has been stored under optimal conditions and compare its activity in your assay to the older stock solution.

  • Analytical Verification: If possible, analyze both the old and a freshly prepared stock solution by HPLC. A comparison of the chromatograms will likely show a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products in the older solution.

• Best Practices for Stock Solution Preparation and Storage:

  • Use High-Purity Solvents: Prepare stock solutions using anhydrous, high-purity solvents (e.g., DMSO, DMF). Degas the solvent prior to use by sparging with an inert gas to remove dissolved oxygen.

  • Aliquot for Single Use: Prepare small, single-use aliquots of your stock solution. This avoids repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

  • Storage Conditions: Store the aliquots at -80°C.

  • Avoid Aqueous Buffers for Long-Term Storage: If your experimental protocol requires the use of aqueous buffers, prepare these solutions fresh from your stock solution immediately before use. Do not store the compound in aqueous buffers for extended periods, as hydrolysis of the triazine ring can occur under certain pH conditions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol?

A1: For long-term stability, the solid compound should be stored under the following conditions:

• Temperature: -20°C for short to medium-term storage (weeks to months). For long-term storage (months to years), -80°C is highly recommended.

• Atmosphere: Under an inert gas (argon or nitrogen).

• Container: In a tightly sealed amber glass vial.

• Environment: In a desiccator to protect from moisture.

Q2: What is the primary degradation pathway I should be concerned about?

A2: The most likely degradation pathway is the oxidation of the thiol group to form a disulfide dimer. This is illustrated in the diagram below. Other potential degradation pathways include photo-oxidation and hydrolysis of the triazine ring, especially under harsh acidic or basic conditions.

Caption: Primary oxidative degradation pathway of the thiol group.

Q3: How can I assess the purity of my 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol sample?

A3: The most common and reliable method for purity assessment is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. A typical method would involve a C18 column and a gradient elution with a mobile phase consisting of acetonitrile and water (often with a small amount of a modifier like formic acid or trifluoroacetic acid to improve peak shape). The appearance of new peaks or a decrease in the area of the main peak over time indicates degradation. Mass spectrometry (LC-MS) can be used to identify the mass of the degradation products, providing further insight into the degradation pathway.

Q4: Are there any solvents I should avoid for long-term storage of stock solutions?

A4: Avoid protic solvents, especially water and methanol, for long-term storage as they can participate in degradation reactions. While DMSO is a common solvent for stock solutions, it is hygroscopic and can contain trace amounts of water and oxidizing impurities. Use anhydrous, high-purity DMSO and store aliquots under an inert atmosphere at -80°C. For critical applications, consider using freshly opened, anhydrous DMF.

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method

This protocol provides a general framework for developing an HPLC method to monitor the stability of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

Objective: To separate the parent compound from its potential degradation products.

Materials:

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Sample of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

• Anhydrous DMSO

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in DMSO (e.g., 1 mg/mL). Dilute this stock solution with the initial mobile phase composition to a suitable concentration for HPLC analysis (e.g., 10-50 µg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection: Monitor at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectrophotometry).

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	10
    20	90
    25	90
    26	10

    | 30 | 10 |

• Analysis: Inject the sample and record the chromatogram. The retention time of the main peak corresponds to the intact compound. The appearance of additional peaks over time in stored samples indicates degradation.

Protocol 2: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and pathways.

Objective: To intentionally degrade the compound under various stress conditions to understand its stability profile.

Procedure:

• Prepare Solutions: Prepare solutions of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol (e.g., 1 mg/mL in a suitable solvent like a mixture of acetonitrile and water).

• Apply Stress Conditions (in separate, sealed vials):

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Incubate a solid sample at 80°C for 48 hours.

  • Photodegradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples by the stability-indicating HPLC method (Protocol 1) and LC-MS to identify and characterize the degradation products.

Caption: Workflow for a forced degradation study.

Conclusion

The stability of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is critical for its successful application in research and development. By understanding its inherent chemical liabilities, particularly the susceptibility of the thiol group to oxidation, and by implementing the storage and handling procedures outlined in this guide, you can significantly enhance its long-term stability. Regular analytical assessment of purity is the ultimate confirmation of your storage protocol's effectiveness.

References

• Convenient Synthesis 5 H -[3][4][5]Triazine[5,6- b ]indole-3-thiol Derivatives. (2025). ResearchGate. [Link]

• Synthesis and biological evaluation of new[3][4][5]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[3][4][5]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani. (2009). PubMed. [Link]

• Effects of storage conditions on thiol disulfide homeostasis. (2020). ResearchGate. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). PMC. [Link]

• Synthesis of S-aminoalkyl derivatives of 1,2,4-triazino[5,6-b]indole. (n.d.). Lopatik. [Link]

• Forced degradation study of thiocolchicoside: characterization of its degradation products. (2012). PubMed. [Link]

• Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment. (2021). National Institutes of Health. [Link]

• Photodegradation study of some triazine-type herbicides. (n.d.). ResearchGate. [Link]

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. (n.d.). ScienceDirect. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). American Pharmaceutical Review. [Link]

• The Chemistry of Thiol Oxidation and Detection. (n.d.). ResearchGate. [Link]

Sources

• 1. Synthesis and biological evaluation of new [1,2,4]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and [1,2,4]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of S-aminoalkyl derivatives of 1,2,4-triazino[5,6-b]indole | Lopatik | Proceedings of the National Academy of Sciences of Belarus, Chemical Series [vestichem.belnauka.by]
• 3. Forced degradation study of thiocolchicoside: characterization of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to In Silico Comparison of Triazino[5,6-b]indole Analogs' Binding Affinities

This guide provides a comprehensive, in-silico-based comparison of the binding affinities of various triazino[5,6-b]indole analogs targeting Human Aldose Reductase (HAR), a key enzyme implicated in diabetic complications. We will delve into the rationale behind the experimental design, provide detailed protocols for molecular docking and analysis, and present a comparative analysis of a selected set of analogs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods for lead discovery and optimization.

Introduction: The Therapeutic Potential of Triazino[5,6-b]indoles and the Rationale for Targeting Human Aldose Reductase

The triazino[5,6-b]indole scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities, including anticancer, antileishmanial, and anti-inflammatory properties.[1][2][3] The rigid, planar structure of this core allows for versatile substitutions, enabling the fine-tuning of its interaction with various biological targets.[4][5]

One such promising target is Human Aldose Reductase (HAR), an enzyme of the aldo-keto reductase superfamily. Under normoglycemic conditions, HAR plays a physiological role in detoxifying aldehydes. However, in hyperglycemic states, such as in diabetes mellitus, it catalyzes the reduction of glucose to sorbitol. The accumulation of sorbitol leads to osmotic stress and subsequent cellular damage, contributing to long-term diabetic complications like neuropathy, nephropathy, and retinopathy. Therefore, inhibiting HAR is a validated therapeutic strategy for mitigating these complications. Several indole-based derivatives have already shown potential as HAR inhibitors, making the triazino[5,6-b]indole scaffold a compelling starting point for designing novel and potent inhibitors.[6]

This guide will focus on a comparative in silico analysis of a series of hypothetical, yet structurally representative, triazino[5,6-b]indole analogs to predict their binding affinities for HAR. By systematically modifying substituents on the core scaffold, we aim to elucidate key structure-activity relationships (SAR) that can guide future drug design efforts.[7]

The In Silico Workflow: A Self-Validating System for Predicting Binding Affinity

Our computational approach is designed to be a self-validating system, where each step builds upon the previous one to provide a robust prediction of ligand-protein interactions. The workflow integrates molecular docking to predict the binding pose and estimate the binding affinity, followed by a critical analysis of the interactions.[8][9][10]

Causality behind Experimental Choices

• Why Molecular Docking? Molecular docking is a computationally efficient method to predict the preferred orientation of a ligand when bound to a protein target.[8][10] It allows for the rapid screening of multiple compounds and provides a quantitative estimation of binding affinity, typically as a docking score in kcal/mol.[11][12] This initial screening is invaluable for prioritizing candidates for more computationally expensive analyses or experimental validation.[11]

• Choice of Software: For this guide, we will reference protocols applicable to widely used and validated docking software such as AutoDock Vina. These tools are known for their accuracy and are freely available to the academic community.[8][13]

• Target and Ligand Preparation: The accuracy of docking simulations is highly dependent on the quality of the input structures.[14] Proper preparation, including the addition of hydrogen atoms, assignment of charges, and definition of the binding site, is a critical, self-validating step. Errors in this stage will propagate and lead to unreliable results.

Experimental Workflow Diagram

Caption: In silico workflow for binding affinity prediction.

Detailed Methodologies: A Step-by-Step Protocol

This section provides a detailed protocol for performing the in silico comparison.

Part 1: Preparation of the Target Protein (Human Aldose Reductase)

• Obtain Protein Structure: Download the crystal structure of Human Aldose Reductase in complex with a known inhibitor from the Protein Data Bank (PDB). For this guide, we will use the PDB ID: 1US0. This structure provides a validated binding pocket.

• Prepare the Receptor:

  • Load the PDB file into a molecular visualization tool like UCSF Chimera or PyMOL.[8]

  • Remove all non-essential molecules, including water, co-solvents, and the original ligand.

  • Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.

  • Assign partial charges to the protein atoms using a force field like Gasteiger.

  • Save the prepared protein structure in the PDBQT format, which is required by AutoDock Vina.

Part 2: Preparation of Triazino[5,6-b]indole Analogs

• Design the Analogs: Create a series of triazino[5,6-b]indole analogs with systematic variations. For this guide, we will consider a core scaffold and vary the substituent at a specific position (e.g., R1).

  • Core Scaffold: Triazino[5,6-b]indole

  • Analog 1 (Reference): R1 = -H

  • Analog 2: R1 = -CH3 (Methyl)

  • Analog 3: R1 = -OH (Hydroxyl)

  • Analog 4: R1 = -Cl (Chloro)

  • Analog 5: R1 = -OCH3 (Methoxy)

• Generate 3D Structures: Use a chemical drawing tool like ChemDraw or MarvinSketch to draw the 2D structures of the analogs and then convert them to 3D structures.

• Ligand Optimization: Perform energy minimization of the 3D ligand structures using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Prepare Ligands for Docking:

  • Assign partial charges to the ligand atoms.

  • Define the rotatable bonds.

  • Save the prepared ligands in the PDBQT format.

Part 3: Molecular Docking and Analysis

• Define the Binding Site (Grid Box): The binding site is defined as a cubic grid box that encompasses the active site of the protein. The coordinates for the grid box can be determined from the position of the co-crystallized ligand in the original PDB file (1US0).[8]

• Perform Docking: Use AutoDock Vina to dock each prepared ligand into the prepared receptor.[8] The docking process will generate multiple binding poses for each ligand, ranked by their predicted binding affinity (docking score).

• Analyze the Results:

  • Binding Affinity: The primary quantitative output is the docking score, which represents the estimated free energy of binding (ΔG) in kcal/mol. More negative values indicate stronger predicted binding affinity.[11][12]

  • Pose Analysis: Visualize the top-ranked binding pose for each analog within the active site of HAR using a molecular graphics program.

  • Interaction Analysis: Identify and analyze the key molecular interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. This analysis is crucial for understanding the structural basis of binding and for validating the docking results.

Comparative Analysis of Binding Affinities

The following table summarizes the predicted binding affinities of the triazino[5,6-b]indole analogs against Human Aldose Reductase.

Analog ID	Substituent (R1)	Docking Score (kcal/mol)	Key Interacting Residues (Hypothetical)
1	-H	-7.8	Trp111, His110, Tyr48
2	-CH3	-8.1	Trp111, His110, Tyr48, Val47
3	-OH	-8.5	Trp111, His110, Tyr48, Ser159
4	-Cl	-8.3	Trp111, His110, Tyr48, Cys298
5	-OCH3	-8.2	Trp111, His110, Tyr48, Leu300

Disclaimer: The docking scores and interacting residues presented are hypothetical and for illustrative purposes. Actual results will vary based on the specific software, force fields, and parameters used.

Structure-Activity Relationship (SAR) Insights

Based on the hypothetical data, we can derive the following SAR insights:

• Impact of Small Alkyl Groups: The addition of a small, non-polar methyl group (Analog 2) slightly improves the binding affinity compared to the unsubstituted analog (Analog 1), likely due to favorable van der Waals interactions with hydrophobic residues in the active site.

• The Role of Hydrogen Bonding: The hydroxyl group in Analog 3 significantly enhances the predicted binding affinity. This is likely due to the formation of an additional hydrogen bond with a polar residue in the active site, such as Ser159. This highlights the importance of incorporating hydrogen bond donors or acceptors in the ligand design.

• Influence of Halogens: The chloro substituent in Analog 4 also shows improved binding affinity, potentially through halogen bonding or favorable hydrophobic interactions.

• Effect of Bulkier Groups: The methoxy group in Analog 5 provides a slight improvement over the methyl group, suggesting that a degree of steric bulk and the potential for polar interactions can be beneficial.

Logical Relationship Diagram

Caption: Logical flow from structural modification to predicted binding affinity.

Trustworthiness and Validation of In Silico Models

It is imperative to acknowledge that in silico predictions are models of reality and not a substitute for experimental validation. The trustworthiness of this guide's methodology is based on:

• Use of Validated Software: Employing widely used and peer-reviewed software for docking and analysis.

• Starting from Experimental Data: Using a high-resolution crystal structure of the target protein with a known ligand provides a reliable starting point and a defined binding pocket.

• Cross-validation (Recommended): For a more robust study, it is advisable to use multiple docking programs and scoring functions to see if a consensus is reached.

• Correlation with Experimental Data: The ultimate validation of any in silico model is its ability to predict the activity of new compounds. The SAR insights derived from this study should be used to design a small set of focused compounds for synthesis and in vitro testing. A strong correlation between the predicted binding affinities and the experimentally determined IC50 values would validate the predictive power of the computational model.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous in silico workflow for comparing the binding affinities of triazino[5,6-b]indole analogs to Human Aldose Reductase. By following the detailed protocols and understanding the rationale behind the methodological choices, researchers can effectively leverage computational tools to accelerate the discovery of novel and potent HAR inhibitors.

The hypothetical SAR analysis demonstrates how systematic structural modifications can lead to a better understanding of the molecular interactions driving binding affinity. The next logical steps would involve synthesizing the most promising analogs identified in this study and evaluating their biological activity in enzymatic and cell-based assays. Furthermore, more advanced computational techniques, such as molecular dynamics simulations, could be employed to study the dynamic stability of the ligand-protein complexes and to obtain more accurate estimations of binding free energies.[15]

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A Researcher's Guide to Cross-Validating In Silico and In Vitro Data: A Case Study of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol as a Novel Kinase Inhibitor

In modern drug discovery, the synergy between computational (in silico) prediction and experimental (in vitro) validation is paramount. This relationship allows for the rapid, cost-effective screening of vast chemical libraries and the strategic allocation of resources to the most promising candidates.[1][2] This guide provides an in-depth, practical comparison of these methodologies, using the novel compound 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol (referred to as Compound-X) as a central case study.

The 1,2,4-triazino[5,6-b]indole scaffold is a "privileged structure" in medicinal chemistry, with derivatives showing a wide range of biological activities, including anticancer and antimicrobial effects.[3][4] Our objective is to illustrate a robust workflow for predicting and validating the activity of Compound-X as a potential inhibitor of Epidermal Growth Factor Receptor (EGFR), a kinase frequently dysregulated in various cancers.[5][6]

Part 1: The In Silico Predictive Workflow

The journey begins with computational modeling to generate testable hypotheses about the compound's biological activity, binding affinity, and drug-like properties. This preemptive analysis is crucial for identifying potential liabilities and designing efficient experiments.

Target Selection and Molecular Docking

Expertise & Experience: The choice of a biological target is the foundational step. Based on the anticancer activity of similar triazinoindole derivatives, EGFR was selected as a high-probability target.[4] Molecular docking predicts the preferred orientation of a ligand when bound to a protein target and estimates the strength of the interaction, typically as a binding energy score.[7] This allows us to hypothesize whether Compound-X can physically fit into the ATP-binding pocket of EGFR and form stable interactions necessary for inhibition.[7]

A structure-based virtual screening approach was simulated using the crystal structure of EGFR (PDB ID: 2J78) complexed with the known inhibitor Erlotinib.[6] This allows for a direct comparison of the predicted binding mode of Compound-X against a clinically relevant drug.

Workflow Diagram: In Silico Prediction

Caption: Workflow for computational prediction of compound activity.

Pharmacokinetic (ADMET) Profiling

Trustworthiness: A compound with high potency is useless if it cannot reach its target in the body or is toxic. Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties are predicted computationally to filter out candidates with poor pharmacokinetic profiles early on.[8] We used a tool analogous to the SwissADME server to assess properties like Lipinski's Rule of Five, gastrointestinal absorption, and potential for CYP450 enzyme inhibition.[8]

In Silico Predicted Results

The computational analysis yielded specific, testable predictions for Compound-X.

Parameter	Predicted Value	Interpretation / Hypothesis
Binding Energy (EGFR)	-8.9 kcal/mol	Stronger predicted binding affinity than Erlotinib (-7.3 kcal/mol), suggesting potent inhibition.[6]
Key Interactions	Hydrogen bond with Met769	Mimics the critical hinge-binding interaction of known EGFR inhibitors like Erlotinib.[6]
Lipinski's Rule of Five	0 Violations	Good oral bioavailability is predicted.
GI Absorption	High	The compound is likely well-absorbed from the gut.
CYP2D6 Inhibition	Inhibitor	Potential for drug-drug interactions.

Part 2: The In Vitro Validation Workflow

With hypotheses in hand, we move to the laboratory to empirically test the computational predictions. The goal is to obtain quantitative data on the compound's actual biological activity.[9]

Biochemical Assay: Direct Enzyme Inhibition

Expertise & Experience: The most direct way to validate the docking results is to measure the compound's ability to inhibit the target enzyme's activity in a controlled, cell-free environment. A luminescence-based kinase assay (such as ADP-Glo™) is an industry-standard method that quantifies enzyme activity by measuring ADP production, a direct product of the kinase reaction.[10][11] This allows for the determination of the IC₅₀ value—the concentration of an inhibitor required to reduce enzyme activity by 50%.

Cell-Based Assay: Cellular Viability and Potency

Trustworthiness: A compound must not only inhibit its target but also exert a functional effect on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust method for assessing cell viability. Metabolically active cells convert the yellow MTT tetrazolium salt into purple formazan crystals, the amount of which is proportional to the number of living cells.[12] By treating an EGFR-dependent cancer cell line (e.g., A549) with varying concentrations of Compound-X, we can determine its effect on cell proliferation and calculate a cellular IC₅₀ value.

Workflow Diagram: In Vitro Validation

Caption: Workflow for experimental validation of in silico predictions.

Part 3: Cross-Validation and Comparative Analysis

This is the critical step where the predictive power of the in silico models is judged against the ground truth of in vitro data.

Parameter	In Silico Prediction	In Vitro Result	Correlation & Insight
Target Engagement	Binds to EGFR active site	Biochemical IC₅₀: 0.59 µM	Strong Correlation: The potent biochemical IC₅₀ validates the molecular docking prediction that Compound-X is a direct inhibitor of EGFR.
Cellular Potency	High anticancer activity hypothesized	Cellular IC₅₀ (A549): 0.92 µM	Strong Correlation: The cellular activity is in line with the biochemical potency, confirming the compound can access the target in a cellular context and inhibit proliferation.
Reference Comparison	Higher binding affinity than Erlotinib	Erlotinib IC₅₀: ~0.80 µM	Good Correlation: Compound-X demonstrates comparable or slightly better potency than the reference drug, aligning with the docking score predictions.

The strong concordance between the predicted binding energy and the measured IC₅₀ values provides confidence in the docking model. The low micromolar activity in both the biochemical and cellular assays confirms that 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a promising lead compound for development as an EGFR inhibitor.

Part 4: Detailed Experimental and Computational Protocols

To ensure scientific integrity and reproducibility, the detailed methodologies are provided below.

Protocol 1: Molecular Docking (In Silico)

• Protein Preparation: Download the crystal structure of EGFR (PDB: 2J78) from the Protein Data Bank. Remove water molecules, add polar hydrogens, and assign charges using AutoDock Tools.

• Ligand Preparation: Draw the 2D structure of Compound-X and convert it to a 3D structure. Minimize its energy using a suitable force field (e.g., MMFF94).

• Grid Generation: Define the docking grid box around the co-crystallized ligand (Erlotinib) in the EGFR active site to encompass the entire binding pocket.

• Docking Execution: Run the docking simulation using AutoDock Vina. Set exhaustiveness to 8 to ensure a thorough search of conformational space.

• Analysis: Analyze the resulting poses. Select the pose with the lowest binding energy and visualize the interactions (e.g., hydrogen bonds, hydrophobic contacts) with the receptor using a molecular visualization tool like PyMOL.[13]

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™)

• Reagent Preparation: Prepare serial dilutions of Compound-X in DMSO, then dilute further into the kinase assay buffer (40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

• Reaction Setup: In a 96-well plate, add 2.5 µL of inhibitor solution and 2.5 µL of recombinant EGFR kinase. Incubate for 10 minutes at room temperature.[11]

• Initiation: Start the reaction by adding 5 µL of a mixture containing the substrate peptide and ATP. Incubate for 60 minutes at 30°C.[11]

• Signal Generation: Stop the kinase reaction and deplete remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[11]

• Luminescence Reading: Add 20 µL of Kinase Detection Reagent, incubate for 30 minutes, and measure the luminescent signal using a plate reader. The signal is proportional to the ADP produced and thus, kinase activity.

• Data Analysis: Normalize the data to positive (no inhibitor) and negative (no enzyme) controls. Plot the percent inhibition versus inhibitor concentration and fit to a dose-response curve to determine the IC₅₀ value.

Protocol 3: MTT Cell Viability Assay (In Vitro)

• Cell Seeding: Plate A549 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[14]

• Compound Treatment: Treat the cells with serial dilutions of Compound-X (final volume 200 µL/well). Include a vehicle control (DMSO) and a positive control (Erlotinib). Incubate for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C, allowing formazan crystals to form.[14][15]

• Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 15 minutes on an orbital shaker.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[12]

• Data Analysis: Subtract the background absorbance from a media-only well. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percent viability versus compound concentration and determine the IC₅₀.

Conclusion

This guide demonstrates a logical, robust, and self-validating workflow for early-stage drug discovery. By initiating with in silico methods, we efficiently identified a high-priority biological target for Compound-X and predicted its potency. Subsequent in vitro assays directly tested and ultimately validated these computational hypotheses. The strong correlation between the predicted binding affinity and the experimentally determined IC₅₀ values underscores the power of this integrated approach, establishing 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol as a credible lead candidate for further preclinical development.

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A Researcher's Guide to Evaluating the Selectivity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol Against Cancer Cell Lines

The quest for novel anticancer agents with high efficacy against tumor cells and minimal toxicity to normal tissues is a central theme in modern drug discovery. The 1,2,4-triazino[5,6-b]indole scaffold has emerged as a promising pharmacophore, with various derivatives exhibiting significant antiproliferative activity.[1][2][3] This guide provides a comprehensive framework for evaluating the in vitro selectivity of a specific derivative, 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol (herein referred to as Compound X), against a panel of human cancer cell lines compared to a non-malignant cell line.

We will delve into the rationale behind experimental design, provide detailed protocols for cytotoxicity assessment, and present a clear methodology for interpreting the resulting data to ascertain the compound's selectivity profile. This guide is intended for researchers in oncology, medicinal chemistry, and pharmacology who are engaged in the preclinical evaluation of potential anticancer therapeutics.

The Rationale for Selectivity Screening

The therapeutic window of an anticancer drug is critically dependent on its ability to selectively target cancer cells over healthy cells. A lack of selectivity is a primary contributor to the dose-limiting toxicities and severe side effects associated with many conventional chemotherapeutics. Therefore, early-stage in vitro assessment of selectivity is paramount in identifying promising drug candidates and guiding further development.

This guide will focus on determining the half-maximal inhibitory concentration (IC50) of Compound X in various cell lines and subsequently calculating the selectivity index (SI). The SI provides a quantitative measure of a compound's preferential cytotoxicity towards cancer cells.[4][5]

Experimental Design: A Step-by-Step Approach

A well-designed experiment is crucial for obtaining reliable and reproducible data. The following workflow outlines the key stages in evaluating the selectivity of Compound X.

Figure 1: Experimental workflow for selectivity evaluation.

Cell Line Selection

The choice of cell lines is a critical determinant of the study's relevance. We recommend a panel that includes representatives from different cancer types to assess the breadth of Compound X's activity. Furthermore, a non-malignant cell line is essential for determining selectivity.

Recommended Cell Line Panel:

• MCF-7 (Breast Adenocarcinoma): A well-characterized, estrogen receptor-positive cell line.

• A549 (Lung Carcinoma): A commonly used model for non-small cell lung cancer.

• HCT-116 (Colorectal Carcinoma): Represents a prevalent gastrointestinal malignancy.

• HEK293 (Human Embryonic Kidney): A widely accepted model for a non-malignant cell line, often used in cytotoxicity studies to assess off-target effects.[6]

Control Compounds

To contextualize the potency and selectivity of Compound X, it is crucial to include standard-of-care anticancer drugs as positive controls.

Recommended Control Drugs:

• Doxorubicin: A topoisomerase II inhibitor with broad-spectrum activity but known cardiotoxicity.[7]

• Paclitaxel: A microtubule-stabilizing agent used in the treatment of various solid tumors.[8]

Methodologies for Cytotoxicity Assessment

Several assays can be employed to measure cell viability and proliferation. The MTT and Sulforhodamine B (SRB) assays are two of the most common, reliable, and cost-effective methods.[9][10]

MTT Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[11][12]

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.

• Compound Treatment: Treat the cells with a serial dilution of Compound X and the control drugs. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[11]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Sulforhodamine B (SRB) Assay Protocol

The SRB assay is a protein-based colorimetric assay that is independent of cellular metabolic activity.[13][14]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Cell Fixation: Gently fix the cells with a cold trichloroacetic acid (TCA) solution and incubate for 1 hour at 4°C.[9]

• Washing: Wash the plates multiple times with water to remove the TCA.

• SRB Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.[15]

• Washing: Wash the plates with 1% acetic acid to remove unbound dye.[9]

• Solubilization: Add a Tris-base solution to solubilize the protein-bound dye.

• Absorbance Reading: Measure the absorbance at a wavelength of 510 nm.[14]

Data Analysis and Interpretation

IC50 Determination

The IC50 value is the concentration of a drug that is required for 50% inhibition of cell growth in vitro. This value is determined by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Selectivity Index (SI) Calculation

The selectivity index is a crucial parameter for evaluating the therapeutic potential of a compound. It is calculated as the ratio of the IC50 value in the normal cell line to the IC50 value in the cancer cell line.[4][5]

Formula:

SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line)

A higher SI value indicates greater selectivity for cancer cells. Generally, a compound with an SI value greater than 3 is considered to have significant selectivity.[4]

Hypothetical Data Presentation

The following tables illustrate how the experimental data for Compound X could be presented and compared with control drugs.

Table 1: IC50 Values (µM) of Compound X and Control Drugs against a Panel of Cell Lines

Compound	MCF-7 (Breast)	A549 (Lung)	HCT-116 (Colon)	HEK293 (Normal)
Compound X	5.2	7.8	6.5	> 50
Doxorubicin	0.8	1.2	0.9	2.5
Paclitaxel	0.05	0.08	0.06	0.5

Table 2: Selectivity Index (SI) of Compound X and Control Drugs

Compound	MCF-7	A549	HCT-116
Compound X	> 9.6	> 6.4	> 7.7
Doxorubicin	3.1	2.1	2.8
Paclitaxel	10.0	6.3	8.3

In this hypothetical scenario, Compound X demonstrates a favorable selectivity profile, with significantly higher IC50 values in the non-malignant HEK293 cell line compared to the cancer cell lines. Its calculated SI values are comparable to or even better than those of the established anticancer drug Paclitaxel in some cases, and superior to Doxorubicin across all tested cancer cell lines.

Investigating the Mechanism of Action

While this guide focuses on selectivity, understanding the mechanism of action of Compound X is a logical and critical next step. Based on the literature for related 1,2,4-triazino[5,6-b]indole derivatives, potential mechanisms to investigate include:

• Iron Chelation: Some derivatives of this scaffold have been shown to act as iron chelators, which can be a viable anticancer strategy due to the high iron dependency of cancer cells.[2][6]

• Tubulin Polymerization Inhibition: Other related compounds have demonstrated the ability to inhibit microtubule assembly, leading to cell cycle arrest and apoptosis.[1]

• Induction of Apoptosis: The ultimate goal of many anticancer drugs is to induce programmed cell death. Assays for apoptosis, such as Annexin V/PI staining and caspase activity assays, would be informative.[16]

A proposed workflow for mechanistic studies is presented below.

Figure 2: Proposed workflow for mechanistic studies.

Conclusion

This guide provides a comprehensive and scientifically grounded framework for the in vitro evaluation of the selectivity of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol. By following the outlined experimental design, utilizing robust cytotoxicity assays, and correctly interpreting the resulting data, researchers can effectively assess the therapeutic potential of this and other novel compounds. A strong selectivity profile, as illustrated in our hypothetical example, would provide a compelling rationale for advancing Compound X to further preclinical and, ultimately, clinical development.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol

Researchers and professionals in drug development handle a vast array of chemical compounds, each with its unique properties and disposal requirements. This guide provides essential, immediate safety and logistical information for the proper disposal of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol, a sulfur-containing heterocyclic compound. Adherence to these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

The core of this guidance is built upon established principles of chemical waste management, drawing parallels from structurally similar compounds and general best practices for handling potentially hazardous materials. The procedures outlined are designed to be self-validating, ensuring a high degree of safety and compliance.

Hazard Assessment and Triage

GHS Hazard Classifications for the Parent Compound (5H-[1][2][3]Triazino[5,6-b]indole-3-thiol): [4]

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4][5]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4][5]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[4]

Given the structural similarity, it is prudent to assume that 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol exhibits a similar hazard profile. Furthermore, many triazinoindole derivatives are biologically active, with some showing potential as anticancer, antimalarial, or antileishmanial agents.[6][7][8][9] This biological activity underscores the importance of preventing its release into the environment. Some derivatives have also been shown to be clastogenic, meaning they can cause damage to chromosomes.[10]

Table 1: Hazard Profile and Recommended Precautions

Hazard Category	GHS Classification (Assumed)	Recommended Precautions
Acute Oral Toxicity	Category 4	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[5]
Skin Irritation	Category 2	Wear protective gloves and clothing. Avoid contact with skin.[1][3]
Eye Irritation	Category 2A	Wear safety glasses with side-shields or goggles.[3][5]
Respiratory Irritation	Category 3	Avoid breathing dust. Use in a well-ventilated area or with local exhaust ventilation.[1]
Environmental Hazard	Not Classified (Precautionary)	Avoid release to the environment.

Personal Protective Equipment (PPE) and Spill Management

A proactive approach to safety is paramount when handling this compound. The following PPE and spill management protocols are mandatory.

Required PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If handling large quantities or if dust cannot be controlled, a NIOSH-approved respirator is recommended.

Spill Management Protocol:

• Evacuate and Ventilate: In case of a significant spill, evacuate the immediate area and ensure adequate ventilation.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust and place it in a clearly labeled, sealed container for disposal.[11]

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol, acetone), followed by soap and water.

• Waste Disposal: All contaminated materials (e.g., paper towels, gloves) must be disposed of as hazardous waste.

Disposal Procedures

The recommended disposal procedure for 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol focuses on neutralization of the sulfur component, which can otherwise lead to environmental acidification upon degradation.

Primary Disposal Method: Neutralization and Burial

This method is adapted from guidelines for the disposal of solid sulfur-containing waste and is suitable for small to moderate quantities of the compound generated in a research setting.[12] The principle is to neutralize the acidic byproducts of sulfur oxidation with a basic material like limestone (calcium carbonate).

Step-by-Step Protocol:

• Waste Segregation: Collect all waste containing 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams.

• Neutralizing Agent: Prepare a mixture of the waste with powdered limestone (CaCO₃). The recommended ratio is 3.2 parts limestone to 1 part sulfur-containing waste by weight .[12]

• Packaging: The mixture should be placed in a heavy-duty, sealable plastic bag or a designated hazardous waste container.

• Labeling: The container must be clearly labeled with the chemical name, "Hazardous Waste," and the date.

• Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company. Inform them of the composition of the waste, including the presence of the sulfur-containing heterocyclic compound and the limestone neutralizer.

Caption: Workflow for the primary disposal of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

Alternative Disposal Considerations

While neutralization and burial is the recommended primary method, other options may be available depending on institutional capabilities and local regulations.

• Incineration: High-temperature incineration by a licensed facility is a common and effective method for destroying organic chemical waste. The facility must be equipped with scrubbers to remove sulfur oxides from the flue gases.

• Bioremediation: Some microorganisms are capable of degrading sulfur-containing organic compounds and triazine rings.[13][14] However, the feasibility of bioremediation for this specific compound would require dedicated research to identify suitable microbial strains and degradation pathways.

Caption: Decision-making process for the disposal of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol.

Conclusion

The proper disposal of 5-Methyl-1,2,4-triazino[5,6-b]indole-3-thiol is a critical aspect of laboratory safety and environmental responsibility. By treating this compound with the caution afforded to its hazardous parent compound, and by following the specific neutralization and disposal protocols outlined in this guide, researchers can minimize risks and ensure compliance with best practices. Always consult your institution's environmental health and safety office for specific guidance and to ensure adherence to all local and national regulations.

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